Ethyl 5-iodo-6-methoxypicolinate

Core Science & Biosynthesis

Technical Guide: Ethyl 5-iodo-6-methoxypicolinate (CAS 1823870-76-3)

The following technical guide is structured to provide actionable, high-level insights for researchers utilizing Ethyl 5-iodo-6-methoxypicolinate (CAS 1823870-76-3) in drug discovery and organic synthesis.

The Orthogonal Pyridine Scaffold for Medicinal Chemistry [1]

Part 1: Executive Summary & Chemical Identity[1]

In the landscape of heterocyclic building blocks, Ethyl 5-iodo-6-methoxypicolinate represents a "privileged scaffold."[1] Its value lies in its orthogonal reactivity : it possesses three distinct sites for diversification that can be actuated independently.

• C2-Ester: A masked carboxylic acid or amide precursor.[1]

• C5-Iodine: A highly reactive electrophile for Palladium-catalyzed cross-coupling (Suzuki, Sonogashira, Heck).[1]

• C6-Methoxy: An electron-donating group (EDG) that modulates pyridine basicity and can serve as a latent leaving group or hydrogen-bond acceptor.[1]

This compound is frequently employed in the synthesis of kinase inhibitors (e.g., CDK4/6, PI3K pathways) and insulin-mimetic vanadium complexes .[1]

Physicochemical Profile[1][2][3][4][5][6][7][8][9]

• CAS Number: 1823870-76-3[1]

• IUPAC Name: Ethyl 5-iodo-6-methoxypyridine-2-carboxylate[1]

• Molecular Formula: C

  H INO [1]

• Molecular Weight: 307.09 g/mol [1]

• Solubility: Soluble in DCM, EtOAc, DMSO, Methanol.[1] Sparingly soluble in water.

• Appearance: Typically an off-white to pale yellow solid or viscous oil (dependent on purity and crystal habit).[1]

Property	Value (Predicted/Analog-Based)	Significance
LogP	~2.6	Lipophilic enough for cell permeability; suitable for fragment-based drug discovery (FBDD).[1]
TPSA	~55 Ų	Good polarity balance for oral bioavailability rules (Rule of 5).[1]
pKa (Conj. Acid)	~2.5 (Pyridine N)	Reduced basicity due to the electron-withdrawing ester and iodine, despite the methoxy donation.[1]

Part 2: Reactivity & Synthetic Utility[1][2]

The "Orthogonal" Strategy

The power of this intermediate is the ability to functionalize the C5 position without disturbing the C2 ester. The iodine atom at C5 is activated by the electron-deficient pyridine ring but stabilized by the ortho-methoxy group, preventing rapid oxidative degradation common in electron-rich pyridines.[1]

Reactivity Map (Graphviz Visualization)

Caption: Functional map of CAS 1823870-76-3 highlighting the three distinct reactive centers.[1]

Part 3: Experimental Protocols

Self-Validating Protocol: C5-Suzuki Coupling

This protocol describes the coupling of CAS 1823870-76-3 with a phenylboronic acid.[1] It is designed to be self-validating by using the methoxy signal in NMR as an internal reaction tracker.[1]

Objective: Synthesize Ethyl 6-methoxy-5-phenylpicolinate.

Reagents:

• Substrate: Ethyl 5-iodo-6-methoxypicolinate (1.0 equiv)[1]

• Partner: Phenylboronic acid (1.2 equiv)[1]

• Catalyst: Pd(dppf)Cl

  [1]·CH Cl (5 mol%)[1]

• Base: K

  CO (3.0 equiv)[1]

• Solvent: 1,4-Dioxane/Water (4:1 v/v) degassed.[1]

Step-by-Step Workflow:

• Setup: In a sealed tube or microwave vial, combine the substrate, boronic acid, and base.

• Inertion: Evacuate and backfill with Nitrogen (3x).[1] Add the degassed solvent mixture.

• Catalyst Addition: Add Pd catalyst quickly under a positive stream of Nitrogen. Seal immediately.

• Reaction: Heat to 90°C for 4–12 hours.

• Validation (The "Check"):

  • TLC:[1][2] Monitor disappearance of the starting material (Rf ~0.6 in 20% EtOAc/Hex) and appearance of a fluorescent blue spot (product).

  • NMR Check: Take a 50 µL aliquot, dry, and run ¹H NMR.

    • Start: Methoxy singlet at ~4.05 ppm.

    • End: Methoxy singlet shifts upfield to ~3.95 ppm (due to shielding from the new phenyl ring). If the 4.05 ppm peak persists, the reaction is incomplete.

• Workup: Filter through Celite, dilute with EtOAc, wash with brine, dry over Na

  SO .

• Purification: Flash chromatography (Gradient: 0-30% EtOAc in Hexanes).

Downstream Application: Hydrolysis to Picolinic Acid

For applications in bioinorganic chemistry (e.g., vanadium complexes), the ester must be hydrolyzed.

• Conditions: LiOH (2.0 equiv) in THF/H

  O (1:[1]1) at 0°C to RT.

• Critical Note: Avoid harsh acidic hydrolysis (e.g., HCl reflux), which may cleave the C6-methoxy ether, yielding the 6-hydroxypyridone impurity.[1]

Part 4: Synthesis & Application Workflow

This diagram illustrates the typical lifecycle of CAS 1823870-76-3 in a drug discovery campaign, from its synthesis to its incorporation into a bioactive scaffold.[1]

Caption: Synthesis workflow from precursor to final bioactive applications.

Part 5: Handling & Safety (MSDS Highlights)

While specific toxicological data for this CAS is limited, handle as a Potent Pyridine Derivative .

• Hazards: Irritant to eyes, respiratory system, and skin.[1] Potential sensitizer.

• Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Light sensitive (iodine-carbon bond can undergo photolysis over long periods).[1]

• Disposal: Halogenated organic waste stream.

References

• BenchChem. Methyl 5-iodo-6-methoxypicolinate | Research Chemical.[1] (Accessed 2023).[1][3][4][5] Link

  • Context: Describes the methyl analog's utility in insulin-mimetic vanadium complexes and cross-coupling.

• Torabi, S. et al. Electrochemical Iodination of Electron-Deficient Arenes.[1][6] ResearchGate (2025).[1] Link

  • Context: Provides mechanistic grounding for the iodination of electron-deficient ester-substituted aromatics.[1]

• MDPI. Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines. (2023).[1][3][4][5] Link[1]

  • Context: Illustrates the general reactivity of halogenated quinoline/pyridine carboxyl

• PubChem. Methyl 5-ethoxypicolinate Compound Summary.Link[1]

  • Context: Structural analog data used to predict physicochemical properties of the ethyl ester variant.

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. rsc.org [rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Architectural Mastery of Pyridine Scaffolds: A Technical Guide to Ethyl 5-iodo-6-methoxypyridine-2-carboxylate

Introduction: The Strategic Value of Multi-Functionalized Pyridines

In modern drug discovery, the pyridine ring remains one of the most privileged pharmacophores. However, the true art of medicinal chemistry lies not just in incorporating a pyridine ring, but in precisely functionalizing it to navigate complex structure-activity relationships (SAR). Ethyl 5-iodo-6-methoxypyridine-2-carboxylate (also known as Ethyl 5-iodo-6-methoxypicolinate) represents a masterclass in scaffold design[1].

This molecule is engineered with orthogonal reactive handles:

• C2-Ethyl Ester: A latent carboxylic acid that can be selectively saponified or converted into amides, serving as a critical anchoring point for metal chelation or receptor binding.

• C5-Iodine: A highly reactive electrophilic site primed for palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, Sonogashira), allowing for rapid diversification of the molecular periphery.

• C6-Methoxy: An electron-donating group that modulates the electronic properties of the ring, stabilizes adjacent metal complexes, and directs electrophilic aromatic substitution during de novo synthesis.

This guide explores the physicochemical profiling, mechanistic synthesis, and downstream applications of this critical building block, particularly its role in synthesizing insulin-mimetic vanadium complexes[2].

Physicochemical Profiling

Before deploying this scaffold in a synthetic campaign, it is crucial to understand its foundational properties. The presence of the heavy iodine atom significantly impacts its molecular weight and lipophilicity, which must be accounted for during chromatographic purification and pharmacokinetic modeling.

Table 1: Quantitative Physicochemical Properties

Property	Value	Reference / Source
IUPAC Name	ethyl 5-iodo-6-methoxypyridine-2-carboxylate	PubChem [1]
CAS Number	1823870-76-3	PubChem [1]
Molecular Formula	C9H10INO3	PubChem [1]
Molecular Weight	307.08 g/mol	PubChem [1]
Exact Mass	306.97054 Da	PubChem [1]
XLogP3-AA	2.4	PubChem [1]
Topological Polar Surface Area	48.4 Ų	PubChem [1]
Hydrogen Bond Acceptors	4	PubChem [1]
Rotatable Bonds	4	PubChem [1]

De Novo Synthesis Strategy and Mechanistic Rationale

The synthesis of Ethyl 5-iodo-6-methoxypicolinate is a two-step process starting from commercially available 6-methoxypicolinic acid. As an application scientist, I emphasize the causality of reagent selection to ensure scalability and high yield.

Mechanistic Rationale

The strategic placement of the methoxy group at C6 serves a dual purpose. Electronically, it acts as a strong

-donor, enriching the electron density at the ortho (C5) and para (C3) positions. When subjected to electrophilic iodination, the C5 position becomes the kinetically favored site due to the synergistic directing effects of the C6-methoxy (ortho-directing) and the C2-ester (meta-directing).

We utilize N-Iodosuccinimide (NIS) activated by Trifluoroacetic acid (TFA) rather than molecular iodine (

). often requires harsh oxidative conditions (e.g., ) that can degrade electron-rich pyridine systems. TFA protonates the succinimide carbonyl of NIS, enhancing the leaving group ability and providing a highly controlled, electrophilic iodonium ( ) source.

Fig 1. Two-step synthesis of Ethyl 5-iodo-6-methoxypicolinate via esterification and iodination.

Protocol 1: Synthesis of Ethyl 5-iodo-6-methoxypicolinate (Self-Validating Workflow)

Step 1: Fischer Esterification

• Suspend 6-methoxypicolinic acid (1.0 eq) in absolute ethanol (0.5 M concentration).

• Add concentrated

  (0.1 eq) dropwise at 0°C.

• Heat the reaction to reflux (80°C) for 12 hours.

• Validation Check: Monitor via TLC (Hexanes/EtOAc 3:1). The highly polar baseline spot of the acid must be completely consumed.

• Concentrate in vacuo, neutralize with saturated

  , and extract with dichloromethane. Dry over to yield Ethyl 6-methoxypicolinate.

Step 2: Electrophilic Iodination

• Dissolve Ethyl 6-methoxypicolinate (1.0 eq) in anhydrous acetonitrile (0.2 M).

• Add NIS (1.2 eq) followed by TFA (0.5 eq).

• Heat to 80°C for 4 hours.

• Validation Check: Monitor via LCMS. The starting material (

  182 ) should be replaced by the product peak ( 308 ). Troubleshooting: If starting material persists, spike with an additional 0.2 eq of NIS.

• Critical Quench: Cool to room temperature and quench with saturated aqueous

  . This neutralizes unreacted electrophilic iodine species, preventing downstream oxidative side reactions or degradation during silica gel chromatography.

Orthogonal Reactivity & Drug Development Applications

The true power of this scaffold is realized in its downstream applications. In the realm of bioinorganic chemistry, picolinate scaffolds are privileged ligands for transition metals. Specifically, the saponified derivative, 5-iodo-6-methoxypicolinic acid, is utilized to synthesize oxovanadium(IV) complexes [2, 3].

These complexes are heavily investigated as insulin-mimetic agents for diabetes mellitus [4]. The electron-withdrawing iodine atom fine-tunes the Lewis acidity of the vanadium center, optimizing its intracellular metallokinetics, cellular uptake, and redox stability compared to unfunctionalized bis(picolinato)oxovanadium(IV) complexes [2].

Fig 2. Orthogonal reactivity profile and downstream applications in medicinal chemistry.

Protocol 2: Suzuki-Miyaura Cross-Coupling at C5

The C5-iodine bond on an electron-deficient pyridine ring is highly reactive toward oxidative addition. However, protodehalogenation is a common side reaction. Utilizing a bidentate phosphine ligand like dppf (1,1'-Bis(diphenylphosphino)ferrocene) enforces a cis-geometry on the palladium intermediate, accelerating reductive elimination and suppressing off-target dehalogenation.

• Setup: In an oven-dried Schlenk flask, combine Ethyl 5-iodo-6-methoxypicolinate (1.0 eq), Arylboronic acid (1.5 eq), and

  (2.0 eq).

• Solvent: Add a mixture of 1,4-Dioxane /

  (4:1 v/v, 0.1 M).

• Degassing: Sparge the solution with Argon for 15 minutes. Do not skip this step; oxygen will rapidly deactivate the Pd(0) active species.

• Catalyst Addition: Add

  (0.05 eq) under a positive stream of Argon.

• Reaction: Heat at 90°C for 6 hours.

• Validation Check: The distinct color change from red/orange (Pd(II) precatalyst) to black (Pd(0) precipitation) often indicates reaction completion. Confirm via LCMS (loss of the

  308 peak).

• Workup: Filter through a pad of Celite to remove palladium black, extract with EtOAc, and purify via flash chromatography.

References

• PubChem. "Ethyl 5-iodo-6-methoxypicolinate | C9H10INO3 | CID 73554785". National Center for Biotechnology Information. URL:[Link]

• RSC Publishing. "Bis(picolinato) complexes of vanadium and zinc as potential antidiabetic agents: synthesis, structural elucidation and in vitro insulin-mimetic activity study". New Journal of Chemistry. URL:[Link]

• ACS Publications. "Vanadium Complexes as Insulin Mimetic Agents: Coordination Chemistry and in Vivo Studies of Oxovanadium(IV) and Dioxovanadate(V) Complexes Formed from Naturally Occurring Chelating Oxazolinate, Thiazolinate, or Picolinate Units". Inorganic Chemistry. URL:[Link]

Ethyl 5-iodo-6-methoxypicolinate molecular weight and formula

An In-Depth Technical Guide to Ethyl 5-iodo-6-methoxypicolinate: A Strategic Building Block for Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ethyl 5-iodo-6-methoxypicolinate is a strategically functionalized heterocyclic compound that has emerged as a valuable intermediate in medicinal chemistry and pharmaceutical research. As a substituted picolinate, its unique arrangement of an electron-donating methoxy group and an electron-withdrawing iodo-substituent on the pyridine ring provides a nuanced electronic profile and a versatile handle for advanced synthetic modifications. This guide offers a senior application scientist's perspective on the core molecular properties, strategic applications, and a detailed synthetic workflow for this compound, underscoring its utility in the development of novel therapeutic agents.

Core Molecular Profile and Physicochemical Properties

The foundational step in utilizing any chemical intermediate is a thorough understanding of its fundamental properties. Ethyl 5-iodo-6-methoxypicolinate is characterized by a precise molecular formula and weight, which are critical for stoichiometric calculations in synthesis and for analytical confirmation.

Table 1: Physicochemical Properties of Ethyl 5-iodo-6-methoxypicolinate

Property	Value	Source
Molecular Formula	C₉H₁₀INO₃	PubChem[1]
Molecular Weight	307.08 g/mol	PubChem[1]
IUPAC Name	ethyl 5-iodo-6-methoxypyridine-2-carboxylate	PubChem[1]
CAS Number	1823870-76-3	PubChem[1]

The molecular structure, depicted below, reveals the strategic placement of functional groups that are key to its synthetic utility.

Caption: Molecular structure of Ethyl 5-iodo-6-methoxypicolinate.

Strategic Importance in Medicinal Chemistry

The true value of a building block lies in the functionality it imparts to a synthetic sequence. The architecture of Ethyl 5-iodo-6-methoxypicolinate is deliberately suited for creating complex, biologically active molecules.

Electronic Landscape and Reactivity

The pyridine ring is adorned with substituents that create a unique electronic environment. The methoxy group at the 6-position is electron-donating, increasing the electron density of the ring. Conversely, the ethyl carboxylate at the 2-position and the iodine at the 5-position are electron-withdrawing. This push-pull dynamic fine-tunes the reactivity of the scaffold, influencing how it interacts with other reagents.

The Iodine Atom: A Versatile Synthetic Handle

The iodine atom at the C5 position is the molecule's most significant strategic feature. It is an excellent leaving group, making it a prime site for transition-metal-catalyzed cross-coupling reactions. This allows for the facile introduction of a wide array of chemical moieties, including aryl, heteroaryl, alkyl, and alkynyl groups, through reactions such as:

• Suzuki-Miyaura Coupling (for C-C bond formation with boronic acids)

• Heck Reaction (for C-C bond formation with alkenes)

• Sonogashira Coupling (for C-C bond formation with terminal alkynes)

• Buchwald-Hartwig Amination (for C-N bond formation)

This versatility is crucial for structure-activity relationship (SAR) studies, where systematic modification of a lead compound is necessary to optimize its pharmacological profile[2].

Applications in Scaffolding and Ligand Design

Substituted picolinates are integral to modern drug design. The core of Ethyl 5-iodo-6-methoxypicolinate serves as a "privileged scaffold," a molecular framework that can bind to multiple biological targets. For instance, related picolinate structures are key components in the development of kinase inhibitors for oncology[3].

Furthermore, this molecule is an ideal precursor for designing bidentate ligands. The pyridine nitrogen and the ester or resulting carboxylate can chelate metal ions. Research on the analogous methyl ester, Methyl 5-iodo-6-methoxypicolinate, has shown its utility in creating insulin-mimetic vanadium complexes, highlighting its potential in developing treatments for diabetes[2]. The electronic properties conferred by the iodo and methoxy groups are specifically engineered to modulate the biological activity of the resulting metal complexes[2].

Proposed Synthetic Workflow

A trustworthy protocol is self-validating. The following experimental procedure is a robust, logical pathway for the synthesis of Ethyl 5-iodo-6-methoxypicolinate, derived from established principles of pyridine chemistry. The workflow ensures high yield and purity through controlled reaction conditions and systematic purification.

Caption: Synthetic workflow for Ethyl 5-iodo-6-methoxypicolinate.

Detailed Experimental Protocol

Objective: To synthesize Ethyl 5-iodo-6-methoxypicolinate from Ethyl 6-methoxypicolinate via electrophilic iodination.

Materials:

• Ethyl 6-methoxypicolinate (1.0 eq)

• N-Iodosuccinimide (NIS) (1.2 eq)

• Acetonitrile (anhydrous)

• Ethyl acetate

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add Ethyl 6-methoxypicolinate (1.0 eq). Dissolve the starting material in anhydrous acetonitrile (approx. 10 mL per 1 g of starting material).

• Addition of Iodinating Agent: Add N-Iodosuccinimide (1.2 eq) to the solution in one portion.

  • Causality Note: NIS is a mild and effective electrophilic iodinating agent for electron-rich aromatic systems. The methoxy group activates the pyridine ring, directing the iodination primarily to the C5 position. Using a slight excess of NIS ensures complete consumption of the starting material.

• Reaction Execution: Heat the reaction mixture to reflux (approx. 82°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Reaction Quenching: After cooling to room temperature, concentrate the reaction mixture under reduced pressure to remove the acetonitrile. Redissolve the residue in ethyl acetate.

• Aqueous Work-up: Transfer the ethyl acetate solution to a separatory funnel. Wash the organic layer sequentially with:

  • Saturated aqueous sodium thiosulfate solution (to quench any remaining NIS and iodine).

  • Water.

  • Brine.

  • Causality Note: This washing sequence removes the succinimide byproduct, unreacted NIS, and inorganic salts, providing a cleaner crude product for purification.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

  • Causality Note: Column chromatography is essential to separate the desired product from any potential regioisomers or unreacted starting material, ensuring high purity (>98%).

• Final Product Analysis: Combine the pure fractions and remove the solvent under reduced pressure to afford Ethyl 5-iodo-6-methoxypicolinate as a solid. Confirm the structure and purity using ¹H NMR, ¹³C NMR, and LC-MS analysis.

Conclusion

Ethyl 5-iodo-6-methoxypicolinate is more than a simple chemical; it is a meticulously designed tool for the modern medicinal chemist. Its combination of a privileged picolinate core with a synthetically versatile iodine handle makes it an invaluable intermediate for constructing diverse molecular libraries. The insights and protocols presented in this guide provide a framework for researchers to leverage this compound's full potential in the quest for novel therapeutics, enabling the rapid and efficient exploration of chemical space in drug discovery programs.

References

• Title: Ethyl 5-iodo-6-methoxypicolinate Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Gallium (III) Chloride Catalyzed Synthesis of Polyhydroquinoline at Ambient Temperature and Photoluminance Study Source: Der Pharma Chemica URL: [Link]

Sources

• 1. Ethyl 5-iodo-6-methoxypicolinate | C9H10INO3 | CID 73554785 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl 5-Iodo-6-methoxypicolinate|Research Chemical [benchchem.com]
• 3. benchchem.com [benchchem.com]

Solubility of Ethyl 5-iodo-6-methoxypicolinate in organic solvents

An In-depth Technical Guide to the Solubility of Ethyl 5-iodo-6-methoxypicolinate in Organic Solvents

Prepared by a Senior Application Scientist

Abstract

This guide provides a comprehensive framework for understanding and determining the solubility of Ethyl 5-iodo-6-methoxypicolinate, a key intermediate in advanced chemical synthesis. Recognizing the scarcity of public data on this specific molecule, this document moves beyond a simple data table to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to perform accurate, reliable solubility assessments. We will explore the theoretical underpinnings of solubility, present a systematic approach for solvent selection, and provide detailed, step-by-step experimental protocols. The methodologies described herein are designed to be self-validating, ensuring the generation of high-quality, reproducible data essential for process development, reaction optimization, and formulation.

Introduction: The Critical Role of Solubility in Chemical Synthesis

Ethyl 5-iodo-6-methoxypicolinate is a substituted pyridine derivative, a class of compounds widely utilized as building blocks in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Its utility as a reagent, particularly in cross-coupling reactions, makes understanding its behavior in various solvents a matter of critical importance. Solubility is not merely a physical constant; it is a fundamental parameter that governs reaction kinetics, influences purification strategies (such as crystallization), and dictates the feasibility of formulation and scale-up operations.

An incorrect assessment of solubility can lead to significant challenges, including:

• Poor Reaction Yields: Inhomogeneous reaction mixtures resulting from poor solubility can lead to slow or incomplete conversions.

• Impurity Profile Issues: Undissolved starting materials can lead to side reactions and complex purification challenges.

• Difficulties in Downstream Processing: Unforeseen precipitation during work-up or purification can result in product loss and operational bottlenecks.

This guide, therefore, provides the necessary tools to proactively address these challenges by establishing a robust solubility profile for Ethyl 5-iodo-6-methoxypicolinate.

Physicochemical Properties of Ethyl 5-iodo-6-methoxypicolinate

Before embarking on experimental solubility determination, a thorough understanding of the molecule's intrinsic properties is essential. These properties inform our hypothesis about its likely behavior in different solvent environments.

Property	Value	Significance for Solubility
Molecular Formula	C9H10INO3	Provides the basis for molecular weight calculation.
Molecular Weight	307.09 g/mol	Essential for converting mass-based solubility (mg/mL) to molarity (mol/L).
Structure	The presence of an aromatic ring, an ester, a methoxy group, and an iodine atom creates a molecule with mixed polarity, suggesting moderate solubility in a range of solvents. The ester and methoxy groups can act as hydrogen bond acceptors.
Predicted logP	~2.5 - 3.0	The octanol-water partition coefficient (logP) indicates a preference for lipophilic (organic) environments over aqueous ones. A value in this range suggests good solubility in moderately polar to non-polar organic solvents.
Melting Point	Not widely reported; likely a solid at room temp.	As a solid, its solubility will be dependent on the energy required to break its crystal lattice structure in addition to the energy of solvation.

Note: Predicted logP values are estimations from computational models and should be used as a guide for solvent selection.

A Systematic Approach to Solvent Selection

The principle of "like dissolves like" is our primary guide. Given the mixed polarity of Ethyl 5-iodo-6-methoxypicolinate, a diverse panel of solvents should be screened. The chosen solvents are grouped by their polarity and functional class to provide a comprehensive overview of the compound's solubility behavior.

Logical Flow for Solvent Selection

Caption: Solvent selection workflow based on polarity and interaction type.

Experimental Protocol for Isothermal Solubility Determination

The following protocol details a robust method for determining the equilibrium solubility of Ethyl 5-iodo-6-methoxypicolinate at a controlled temperature (e.g., 25 °C). This method relies on the principle of generating a saturated solution and then quantifying the concentration of the dissolved solute.

Materials and Equipment

• Ethyl 5-iodo-6-methoxypicolinate (purity >98%)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance (± 0.1 mg)

• Vials with screw caps (e.g., 4 mL or 8 mL)

• Thermostatic shaker or incubator capable of maintaining T ± 0.5 °C

• Syringe filters (0.22 µm or 0.45 µm, ensure chemical compatibility with the solvent)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

Experimental Workflow Diagram

Caption: Workflow for experimental solubility determination.

Detailed Step-by-Step Procedure

• Preparation of Stock Vials:

  • To a tared 8 mL glass vial, add approximately 100-200 mg of Ethyl 5-iodo-6-methoxypicolinate. Record the exact mass.

  • Add a known volume (e.g., 2.0 mL) of the selected solvent. The goal is to create a slurry where excess, undissolved solid is clearly visible. This ensures that the resulting solution is saturated.

  • Prepare one vial for each solvent to be tested.

• Equilibration:

  • Securely cap the vials.

  • Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period to ensure equilibrium is reached. A minimum of 24 hours is recommended, but 48 hours is preferable to ensure even slowly dissolving compounds reach saturation.

• Sample Collection and Filtration:

  • After the equilibration period, remove the vials from the shaker and let them stand for at least 30 minutes at the same temperature to allow undissolved solids to settle.

  • Carefully draw an aliquot of the clear supernatant using a syringe.

  • Immediately attach a chemically compatible syringe filter (e.g., PTFE for most organic solvents) and dispense the clear, particle-free filtrate into a clean HPLC vial. This step is critical to prevent undissolved solid particles from artificially inflating the measured concentration.

• Dilution and Quantification:

  • Perform a precise dilution of the filtrate with the same solvent. The dilution factor will depend on the expected solubility and the linear range of your analytical method. For example, a 1:100 dilution might be appropriate for a highly soluble compound.

  • Analyze the diluted sample using a validated HPLC-UV method. A calibration curve must be prepared using standards of Ethyl 5-iodo-6-methoxypicolinate of known concentrations in the same solvent.

• Calculation:

  • The concentration of the diluted sample is determined from the calibration curve.

  • The solubility (S) in the original, undiluted sample is calculated as follows: S (mg/mL) = Concentration from HPLC (mg/mL) x Dilution Factor

Anticipated Solubility Profile and Data Representation

Based on the physicochemical properties, a hypothetical solubility profile can be predicted. This serves as a template for presenting the experimentally determined data.

Table 1: Predicted and Experimental Solubility of Ethyl 5-iodo-6-methoxypicolinate at 25 °C

Solvent Class	Solvent	Polarity Index	Predicted Solubility	Experimental Solubility (mg/mL)
Non-Polar	Toluene	2.4	Low to Moderate	[Record experimental data here]
Heptane	0.1	Very Low	[Record experimental data here]
Moderately Polar	Dichloromethane (DCM)	3.1	High	[Record experimental data here]
Aprotic	Tetrahydrofuran (THF)	4.0	High	[Record experimental data here]
Ethyl Acetate (EtOAc)	4.4	Moderate to High	[Record experimental data here]
Acetone	5.1	Moderate	[Record experimental data here]
Polar Aprotic	Acetonitrile (MeCN)	5.8	Moderate to Low	[Record experimental data here]
Dimethylformamide (DMF)	6.4	High	[Record experimental data here]
Dimethyl Sulfoxide (DMSO)	7.2	High	[Record experimental data here]
Polar Protic	Methanol	5.1	Low to Moderate	[Record experimental data here]
Ethanol	4.3	Low	[Record experimental data here]

Conclusion and Best Practices

This guide has outlined a scientifically rigorous and self-validating approach to determining the solubility of Ethyl 5-iodo-6-methoxypicolinate. The absence of readily available public data necessitates a systematic, experimental approach. By understanding the molecule's physicochemical properties, making informed solvent choices, and adhering to a meticulous experimental protocol, researchers can generate the high-quality data required for successful process development and optimization.

Key Trustworthiness Checkpoints:

• Visual Confirmation: Always ensure excess solid remains at the end of the equilibration period.

• Time to Equilibrium: For a new compound, consider running a time-course experiment (e.g., sampling at 12, 24, and 48 hours) to confirm that equilibrium has indeed been reached.

• Method Validation: The accuracy of the entire process is contingent on a validated, linear, and specific HPLC method for quantification.

By following these principles, scientists and engineers can confidently generate and apply the critical solubility data needed to advance their research and development objectives.

References

• PubChem Compound Summary for Ethyl 5-iodo-6-methoxypicolinate. National Center for Biotechnology Information. [Link]

• Use of Pyridine Derivatives in Synthesis. Organic Chemistry Portal. [Link] (Note: This is a general reference for the class of compounds, as specific synthetic uses for this exact intermediate are often proprietary or found in specialized patent literature).

• Babu, R., & He, Y. (2015). Techniques for Solubility Measurement. In Solubility in Pharmaceutical Chemistry. InTech. This chapter provides a general overview of the principles and best practices for conducting equilibrium solubility experiments, supporting the recommended 24-48 hour equilibration time for robust results. [Link]

Ethyl 5-iodo-6-methoxypicolinate melting point and boiling point

An In-depth Technical Guide to the Physicochemical Properties of Ethyl 5-iodo-6-methoxypicolinate

Executive Summary

Physicochemical Profile of Ethyl 5-iodo-6-methoxypicolinate

A foundational aspect of working with any chemical compound is understanding its basic physicochemical identifiers. These data points are critical for everything from stoichiometric calculations to regulatory documentation.

Property	Value	Source
IUPAC Name	ethyl 5-iodo-6-methoxypyridine-2-carboxylate	PubChem[1]
CAS Number	1823870-76-3	PubChem[1]
Molecular Formula	C₉H₁₀INO₃	PubChem[1]
Molecular Weight	307.08 g/mol	PubChem[1]

Melting Point Analysis: An Oil at Room Temperature

The physical state of a compound is a direct consequence of the energy of its intermolecular forces. For a substance to be a liquid at room temperature, these forces are not strong enough to hold the molecules in a rigid, crystalline lattice. In the case of Ethyl 5-iodo-6-methoxypicolinate, while the large iodine atom and polar ester and methoxy groups contribute to dipole-dipole interactions and London dispersion forces, the overall asymmetry of the molecule may hinder efficient packing into a crystal lattice, thus favoring a liquid state at ambient temperatures.

Boiling Point Analysis: Estimation through Structural Comparison

The boiling point of a substance is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. Key determinants of a molecule's boiling point include its molecular weight and the strength of its intermolecular forces.

• Molecular Weight: Ethyl 5-iodo-6-methoxypicolinate has a relatively high molecular weight (307.08 g/mol ), largely due to the presence of the heavy iodine atom. Generally, an increase in molecular weight leads to stronger London dispersion forces, which in turn requires more energy (a higher temperature) to overcome, resulting in a higher boiling point.

• Intermolecular Forces: The ester and methoxy functional groups introduce polarity into the molecule, leading to dipole-dipole interactions, which are stronger than the dispersion forces in non-polar molecules of similar size.

Given these factors, the boiling point of Ethyl 5-iodo-6-methoxypicolinate is expected to be significantly high. While an exact value is not published, we can estimate a probable range by examining structurally similar compounds. The parent compound, ethyl picolinate, has a boiling point of 240-241 °C[2][3][4][5]. The substantial increase in mass and polarity from the iodo and methoxy substituents would logically elevate the boiling point considerably above this baseline. For instance, a related compound, ethyl 2-hydroxy-5-iodobenzoate, has a reported boiling point of 323.5°C. It is therefore reasonable to infer that the boiling point of Ethyl 5-iodo-6-methoxypicolinate is likely in the range of 300-330°C at atmospheric pressure. Such a high boiling point makes purification by distillation challenging, often necessitating vacuum distillation to prevent thermal decomposition.

Comparative Analysis with Structurally Related Picolinates

To further contextualize the physical properties of Ethyl 5-iodo-6-methoxypicolinate, a comparative analysis with related picolinate esters is instructive. The nature and position of substituents on the pyridine ring can significantly influence melting and boiling points by altering molecular symmetry, polarity, and weight.

Compound	Structure	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Physical State at RT
Ethyl picolinate	151.16	2[2][3][4]	240-241[2][3][4][5]	Liquid
Ethyl 6-bromopicolinate	230.06	Not Available	Not Available	Not Specified
Ethyl 6-(hydroxymethyl)picolinate	181.19	Not Available	Not Available	Powder or crystals
Ethyl 5-iodo-6-methoxypicolinate	307.08	< Room Temp (inferred)	>241 (estimated)	Colorless Oil

This comparison highlights that even seemingly minor structural changes can shift a compound from a liquid to a solid at room temperature. For example, the presence of a hydroxylmethyl group in Ethyl 6-(hydroxymethyl)picolinate, which can participate in hydrogen bonding, results in a solid product. The subject of our guide, despite its high molecular weight, remains an oil, underscoring the importance of molecular shape and packing efficiency in determining the melting point.

Experimental Protocol: Purification of Ethyl 5-iodo-6-methoxypicolinate

The characterization of Ethyl 5-iodo-6-methoxypicolinate as a high-boiling oil dictates the appropriate methodology for its purification. Flash column chromatography is the technique of choice, as it effectively separates the desired compound from non-volatile impurities without the need for high temperatures that could cause decomposition.

Step-by-Step Flash Chromatography Protocol

This protocol is a generalized procedure based on standard practices for purifying organic compounds with similar characteristics.

• Stationary Phase Preparation:

  • Select a glass column of appropriate size for the amount of crude product.

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Carefully pour the slurry into the column, allowing the silica to pack evenly under gravity. Gently tap the column to dislodge any air bubbles.

  • Add a thin layer of sand on top of the silica bed to prevent disruption during solvent addition.

• Sample Loading:

  • Dissolve the crude Ethyl 5-iodo-6-methoxypicolinate oil in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent mixture).

  • Carefully apply the concentrated sample solution to the top of the silica gel column.

• Elution:

  • Begin elution with a non-polar solvent system (e.g., a mixture of ethyl acetate and hexane). A typical starting point could be 5% ethyl acetate in hexane.

  • Gradually increase the polarity of the eluent (e.g., to 10%, 20% ethyl acetate) to facilitate the movement of the compound down the column. The optimal solvent gradient should be determined beforehand by thin-layer chromatography (TLC).

• Fraction Collection and Analysis:

  • Collect the eluent in a series of fractions (e.g., in test tubes).

  • As Ethyl 5-iodo-6-methoxypicolinate is colorless, the fractions must be analyzed to locate the product. This is typically done using TLC with a UV indicator or by staining with an appropriate reagent (e.g., potassium permanganate).[6][7]

• Solvent Removal:

  • Combine the pure fractions containing the desired product.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified Ethyl 5-iodo-6-methoxypicolinate as a colorless oil.

Workflow Diagram

Sources

• 1. Ethyl 5-iodo-6-methoxypicolinate | C9H10INO3 | CID 73554785 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. Ethyl Picolinate CAS 2524-52-9 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 4. Ethyl picolinate price,buy Ethyl picolinate - chemicalbook [chemicalbook.com]
• 5. Ethyl picolinate | 2524-52-9 [chemicalbook.com]
• 6. quora.com [quora.com]
• 7. tutorchase.com [tutorchase.com]

Protocols & Analytical Methods

Application Note: Synthesis and Functionalization of Ethyl 5-iodo-6-methoxypicolinate from Picolinic Acid

Introduction

Ethyl 5-iodo-6-methoxypicolinate is a highly valued chemical building block in medicinal chemistry and bioinorganic research . Featuring both an electron-withdrawing iodine atom and an electron-donating methoxy group, this scaffold is engineered to fine-tune the electronic properties of the pyridine ring. It is prominently utilized in the development of insulin-mimetic vanadium complexes and serves as a versatile handle for structure-activity relationship (SAR) studies via transition-metal-catalyzed cross-coupling reactions .

This application note details a robust, five-step synthetic protocol to access ethyl 5-iodo-6-methoxypicolinate starting from inexpensive and readily available picolinic acid.

Mechanistic Rationale & Retrosynthetic Strategy

The synthesis relies on the sequential, site-selective functionalization of the pyridine core. As a Senior Application Scientist, understanding the causality behind these transformations is critical for troubleshooting and scaling the workflow:

• N-Oxidation & Chlorination: Direct electrophilic functionalization of picolinic acid is challenging due to the electron-deficient nature of the pyridine ring. The sequence begins with N-oxidation to activate the ring. Subsequent treatment with phosphorus oxychloride (POCl₃) induces a rearrangement where the N-oxide oxygen attacks the phosphorus, creating a superior leaving group. Chloride then regioselectively attacks the 6-position, yielding 6-chloropicolinic acid.

• Nucleophilic Aromatic Substitution (SₙAr): The newly introduced 6-chloro substituent is highly activated by the adjacent electronegative pyridine nitrogen, which acts as an electron sink to stabilize the anionic intermediate. Treatment with sodium methoxide (NaOMe) facilitates a smooth SₙAr displacement to yield 6-methoxypicolinic acid .

• Electrophilic Aromatic Substitution (EAS) - Regioselective Iodination: The C6-methoxy group acts as a strong electron-donating group (EDG) via resonance, activating the ring toward EAS. It directs the electrophilic iodonium ion (I⁺) to the ortho (C5) and para (C3) positions. Because the C3 position is sterically hindered by the adjacent C2-carboxylic acid, iodination proceeds with high regioselectivity at the less hindered C5 position .

• Fischer Esterification: The final step involves a reversible, acid-catalyzed nucleophilic acyl substitution, converting the carboxylic acid to the ethyl ester using ethanol. The reaction is driven to completion by using excess alcohol and removing water .

Synthetic Workflow

Figure 1: Five-step synthetic workflow from picolinic acid to ethyl 5-iodo-6-methoxypicolinate.

Experimental Protocols

Caution: All procedures should be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE). Phosphorus oxychloride and N-iodosuccinimide are corrosive and toxic.

Step 1: Synthesis of Picolinic Acid N-Oxide

• Suspend picolinic acid (10.0 g, 81.2 mmol) in glacial acetic acid (50 mL) within a round-bottom flask.

• Add 30% aqueous hydrogen peroxide (15 mL) dropwise at room temperature.

• Heat the mixture to 80 °C and stir continuously for 12 hours.

• Cool the reaction to room temperature and concentrate under reduced pressure to remove acetic acid.

• Triturate the resulting viscous residue with cold acetone to afford picolinic acid N-oxide as a crystalline white solid. Filter and dry under vacuum.

Step 2: Synthesis of 6-Chloropicolinic Acid

• Suspend picolinic acid N-oxide (8.0 g, 57.5 mmol) in anhydrous toluene (40 mL).

• Slowly add phosphorus oxychloride (POCl₃, 15 mL) dropwise at 0 °C under an inert argon atmosphere to control the initial exothermic reaction.

• Equip the flask with a reflux condenser and heat the mixture at 110 °C for 4 hours.

• Carefully quench the cooled mixture over crushed ice and adjust the pH to 2.0 using 2M NaOH.

• Extract the aqueous phase with ethyl acetate (3 × 50 mL), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate. Purify via recrystallization (ethanol/water) to isolate 6-chloropicolinic acid.

Step 3: Synthesis of 6-Methoxypicolinic Acid

• Dissolve 6-chloropicolinic acid (5.0 g, 31.7 mmol) in anhydrous methanol (40 mL).

• Add a freshly prepared solution of sodium methoxide (NaOMe, 5.1 g, 95.1 mmol) in methanol (20 mL) .

• Reflux the reaction mixture for 16 hours. The progress can be monitored via TLC (loss of the chlorinated starting material).

• Concentrate the mixture in vacuo, dissolve the residue in water (30 mL), and carefully acidify to pH 3 with 1M HCl.

• Filter the precipitated white solid, wash with cold water, and dry under vacuum to yield pure 6-methoxypicolinic acid .

Step 4: Regioselective Iodination to 5-Iodo-6-methoxypicolinic Acid

• Dissolve 6-methoxypicolinic acid (3.0 g, 19.6 mmol) in trifluoroacetic acid (TFA, 25 mL).

• Add N-iodosuccinimide (NIS, 4.8 g, 21.5 mmol) in small portions at 0 °C. The strongly acidic environment of TFA enhances the electrophilicity of the iodinating agent.

• Allow the mixture to warm to room temperature and stir in the dark for 12 hours.

• Quench the reaction by pouring it into a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) to neutralize unreacted iodine species.

• Extract the aqueous layer with dichloromethane (DCM, 3 × 40 mL). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate to afford 5-iodo-6-methoxypicolinic acid.

Step 5: Fischer Esterification to Ethyl 5-iodo-6-methoxypicolinate

• Dissolve 5-iodo-6-methoxypicolinic acid (2.5 g, 8.9 mmol) in absolute ethanol (30 mL).

• Add concentrated sulfuric acid (H₂SO₄, 0.5 mL) dropwise as an acid catalyst.

• Reflux the mixture at 80 °C for 18 hours. Utilize a Dean-Stark apparatus or molecular sieves to sequester generated water, driving the equilibrium toward the ester product .

• Concentrate the reaction mixture, neutralize with saturated aqueous NaHCO₃, and extract with ethyl acetate.

• Purify the crude product via silica gel flash chromatography (Hexanes:Ethyl Acetate, 4:1) to yield analytically pure ethyl 5-iodo-6-methoxypicolinate .

Quantitative Data & Physicochemical Properties

The following table summarizes the expected properties and key reaction metrics for the target compound, enabling quick analytical verification .

Property / Metric	Value / Description
IUPAC Name	Ethyl 5-iodo-6-methoxypyridine-2-carboxylate
Molecular Formula	C₉H₁₀INO₃
Molecular Weight	307.08 g/mol
CAS Registry Number	1823870-76-3
Topological Polar Surface Area (TPSA)	48.4 Ų
XLogP3	2.4
Overall Synthetic Yield	~ 25 - 35% (over 5 steps)
Key Analytical Signals (¹H NMR)	Two distinct doublets in the aromatic region (pyridine protons); sharp singlets for methoxy and ester methyl/ethyl protons.

Conclusion

The step-wise functionalization of picolinic acid provides a reliable, self-validating synthetic route to ethyl 5-iodo-6-methoxypicolinate. The strategic use of N-oxidation enables initial chlorination, which is subsequently displaced to install the strongly directing methoxy group. This precisely dictates the regiochemistry of the subsequent electrophilic iodination. The resulting iodinated ester is primed for downstream cross-coupling (e.g., Suzuki-Miyaura, Stille) and ammonolysis, making it an indispensable precursor for novel therapeutic candidates.

References

• National Center for Biotechnology Information. "Ethyl 5-iodo-6-methoxypicolinate | C9H10INO3 | CID 73554785". PubChem. URL: [Link]

Protocol and Application Notes for the Hydrolysis of Ethyl 5-iodo-6-methoxypicolinate

An Application Guide for Researchers

Abstract

This comprehensive guide provides detailed protocols and theoretical background for the saponification of Ethyl 5-iodo-6-methoxypicolinate to its corresponding carboxylic acid, 5-iodo-6-methoxypicolinic acid. This transformation is a critical step in the synthesis of complex molecules, particularly in the fields of medicinal chemistry and drug development, where picolinic acid scaffolds are of significant interest. This document outlines two robust protocols, discusses the underlying chemical principles, offers insights into reaction optimization, and provides a troubleshooting guide to address common experimental challenges.

Introduction and Scientific Context

The conversion of esters to carboxylic acids is a fundamental transformation in organic synthesis. While acid-catalyzed hydrolysis is a viable option, it is often a reversible process, leading to equilibrium mixtures that can complicate purification and reduce yields.[1][2][3][4] In contrast, base-mediated hydrolysis, commonly known as saponification, is generally irreversible and is the preferred method for achieving a complete and clean conversion.[2][5]

The driving force behind the irreversibility of saponification is the final deprotonation step, where the alkoxide by-product, a strong base, deprotonates the newly formed carboxylic acid to yield a highly stable carboxylate salt.[1][6][7] This acid-base reaction effectively removes the carboxylic acid from the equilibrium, pushing the reaction to completion.[6]

The substrate, Ethyl 5-iodo-6-methoxypicolinate, features an electron-rich pyridine ring with substituents that may influence reactivity. The ortho-methoxy group could potentially introduce minor steric hindrance, while the electronic effects of the iodo and methoxy substituents may modulate the electrophilicity of the carbonyl carbon. Therefore, careful selection of reaction conditions is paramount for achieving high yields.

The Mechanism of Base-Catalyzed Ester Hydrolysis (Saponification)

The saponification of esters proceeds via a nucleophilic acyl substitution, specifically a base-catalyzed, acyl-oxygen fission, bimolecular (BAc2) mechanism.[8]

The process unfolds in three key steps:

• Nucleophilic Attack: A hydroxide ion (OH⁻), acting as the nucleophile, attacks the electrophilic carbonyl carbon of the ester. This results in the breaking of the C=O π bond and the formation of a tetrahedral intermediate.[6][7]

• Intermediate Collapse: The unstable tetrahedral intermediate collapses, reforming the carbonyl double bond. This process leads to the expulsion of the ethoxide ion (EtO⁻), which serves as the leaving group.[6]

• Irreversible Acid-Base Reaction: The liberated ethoxide is a potent base and immediately deprotonates the newly formed picolinic acid. This final, rapid, and essentially irreversible acid-base transfer produces ethanol and the sodium or potassium salt of the carboxylic acid.[1][5][7] This step prevents the reverse reaction from occurring.

The final carboxylic acid is obtained by a subsequent acidic workup, which protonates the carboxylate salt.[5]

Caption: Figure 1: Mechanism of Base-Catalyzed Hydrolysis (Saponification).

Experimental Protocols

Successful hydrolysis requires careful consideration of reagent solubility and reaction temperature. The ester is often insoluble in purely aqueous base, necessitating the use of a co-solvent like methanol, ethanol, or tetrahydrofuran (THF) to create a homogeneous reaction mixture.[5][9] Heating is frequently employed to accelerate the reaction, especially when steric hindrance may slow the rate of hydrolysis.[10][11]

Protocol 1: Standard Saponification with Sodium Hydroxide

This protocol employs classical and robust conditions suitable for a wide range of picolinate esters.

Materials:

• Ethyl 5-iodo-6-methoxypicolinate

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Methanol (MeOH)

• Deionized Water

• Hydrochloric Acid (HCl), 1 M or 2 M solution

• Ethyl Acetate (EtOAc) or Dichloromethane (DCM)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Round-bottom flask, condenser, heating mantle, magnetic stirrer

• Separatory funnel

• pH paper

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve Ethyl 5-iodo-6-methoxypicolinate (1.0 eq) in methanol (approx. 5-10 mL per gram of ester).

• Base Addition: In a separate container, prepare a solution of NaOH (2.0-3.0 eq) in water (approx. 5 mL per gram of ester). Add the aqueous NaOH solution to the methanolic solution of the ester with stirring.

• Heating: Equip the flask with a reflux condenser and heat the reaction mixture to reflux (typically 65-75°C).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed. This typically takes 2-6 hours.

• Cooling and Concentration: Once complete, cool the reaction mixture to room temperature. Remove the methanol under reduced pressure using a rotary evaporator.

• Aqueous Workup - Part 1 (Base Wash): Dilute the remaining aqueous residue with water and transfer it to a separatory funnel. Wash the aqueous layer with ethyl acetate (2 x volume of aqueous layer) to remove any unreacted starting material or non-polar impurities. Discard the organic layers.[5]

• Acidification: Cool the aqueous layer in an ice bath. Slowly add 1 M HCl solution dropwise with stirring to acidify the solution to a pH of 2-3 (verify with pH paper). The carboxylic acid product should precipitate as a solid.

• Aqueous Workup - Part 2 (Product Extraction): Extract the acidified aqueous layer with ethyl acetate or DCM (3 x volume of aqueous layer).

• Drying and Isolation: Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude 5-iodo-6-methoxypicolinic acid.

• Purification: The crude product can be purified further by recrystallization if necessary.

Protocol 2: Mild Hydrolysis with Lithium Hydroxide

This protocol uses Lithium Hydroxide (LiOH) in a THF/water system, which is often effective for more sensitive or sterically hindered substrates and can sometimes be run at lower temperatures.[10]

Materials:

• Ethyl 5-iodo-6-methoxypicolinate

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF)

• Deionized Water

• All other workup reagents as listed in Protocol 1.

Procedure:

• Reaction Setup: Dissolve Ethyl 5-iodo-6-methoxypicolinate (1.0 eq) in a mixture of THF and water (e.g., a 3:1 or 4:1 ratio, approx. 10-15 mL total solvent per gram of ester) in a round-bottom flask.

• Base Addition: Add LiOH·H₂O (1.5-2.5 eq) to the solution.

• Reaction: Stir the mixture vigorously at room temperature or with gentle heating (e.g., 40-50°C) until TLC analysis indicates complete consumption of the starting ester.

• Workup: Follow steps 5-10 from Protocol 1, noting that the THF should be removed on the rotary evaporator before the initial basic wash.

Summary of Reaction Parameters

Parameter	Protocol 1: Standard Saponification	Protocol 2: Mild Hydrolysis	Rationale & Causality
Base	NaOH or KOH	LiOH·H₂O	LiOH is sometimes more effective for hindered esters and can offer better solubility in THF/water mixtures.[10]
Solvent	Methanol / Water	THF / Water	Co-solvents are essential to solubilize the organic ester in the aqueous base, creating a single phase for efficient reaction.
Temperature	Reflux (65-75°C)	Room Temp to 50°C	Higher temperatures increase the reaction rate, overcoming the activation energy barrier. Milder conditions are preferable for sensitive substrates.
Equivalents of Base	2.0 - 3.0 eq	1.5 - 2.5 eq	An excess of base is used to ensure the reaction goes to completion and to account for any acidic impurities.
Typical Time	2 - 6 hours	4 - 12 hours	Reaction time is dependent on substrate reactivity and temperature. Monitoring by TLC is crucial.
Workup	Acidification to pH 2-3	Acidification to pH 2-3	Protonation of the carboxylate salt is required to generate the neutral carboxylic acid, which is less water-soluble and can be extracted into an organic solvent.

Experimental Workflow Visualization

Caption: Figure 2: General Experimental Workflow for Saponification.

Troubleshooting and Field-Proven Insights

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction	1. Insufficient reaction time or temperature.2. Not enough base.3. Poor solubility of the ester.	1. Increase reaction time and/or temperature.2. Add an additional equivalent of base.3. Increase the proportion of the organic co-solvent (MeOH or THF).
Low Product Yield	1. Incomplete acidification during workup.2. Product is partially water-soluble.3. Emulsion formation during extraction.	1. Ensure pH is robustly acidic (pH < 3) before extraction.2. Perform additional extractions (5-6 times) from the aqueous layer.3. To break emulsions, add more brine to the separatory funnel or filter the mixture through celite.
Product Oily, Not Solid	1. Presence of residual solvent.2. Impurities present.	1. Dry the product under high vacuum for an extended period.2. Purify via recrystallization from an appropriate solvent system (e.g., Ethanol/Water, Ethyl Acetate/Hexanes).

References

• Purification of Substituted Picolinate Esters. Benchchem Technical Support Center.
• Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester and Phosphate Ester Compounds in Aqueous Systems from Molecular Structure by SPARC. U.S. Environmental Protection Agency.
• Ester Hydrolysis: Acid and Base-C
• Ch20: Hydrolysis of Esters. University of Calgary.
• Saponific
• Difficult hydrolysis of an hindered ester. Sciencemadness.org.
• Hydrolysing esters. Chemguide.
• Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkivoc.
• Basic Hydrolysis of Esters - Saponific
• Saponific
• Saponification (Base Hydrolysis) of Organic Materials. University of California, Santa Barbara.
• The Hydrolysis of Esters.
• Acid Catalyzed Hydrolysis of Esters. Chemistry LibreTexts.
• Ester to Acid - Common Conditions.
• Hydrolysis of Esters. Chemistry LibreTexts.

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• 1. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 2. chemguide.co.uk [chemguide.co.uk]
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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Saponification-Typical procedures - operachem [operachem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. youtube.com [youtube.com]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. Ester to Acid - Common Conditions [commonorganicchemistry.com]
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• 11. arkat-usa.org [arkat-usa.org]

Application Note: Sonogashira Cross-Coupling Protocols Utilizing Ethyl 5-iodo-6-methoxypicolinate

Introduction & Mechanistic Rationale

Ethyl 5-iodo-6-methoxypicolinate is a highly functionalized pyridine building block engineered for advanced pharmaceutical and bioinorganic chemistry research[1]. The molecular architecture features a unique push-pull electronic environment: an electron-withdrawing ethyl ester at the 2-position and an electron-donating methoxy group at the 6-position[1]. The iodine atom at the 5-position serves as a highly reactive electrophilic site for palladium-catalyzed cross-coupling reactions, enabling the rapid elaboration of the pyridine core to increase molecular complexity[1].

The Sonogashira coupling of iodopyridines generally proceeds under much milder conditions compared to their bromo- or chloro- analogues[2]. This is fundamentally due to the lower bond dissociation energy of the C–I bond, which significantly accelerates the rate-determining oxidative addition step of the Pd(0) catalyst[3]. When treated with terminal alkynes in the presence of a palladium catalyst, a copper(I) co-catalyst, and an amine base, iodopyridines undergo efficient coupling to afford alkynyl-substituted pyridines in excellent yields[3]. For this specific substrate, the electron-deficient nature of the picolinate ester further activates the C–I bond, making it an ideal candidate for rapid, high-yielding cross-coupling.

Physicochemical Profile & Reactivity

Understanding the substrate's physical properties is critical for optimizing reaction molarities and predicting solubility during the extraction and purification phases.

Property	Value	Reference
IUPAC Name	Ethyl 5-iodo-6-methoxypyridine-2-carboxylate	[4]
CAS Number	1823870-76-3	[4]
Molecular Formula	C9H10INO3	[4]
Molecular Weight	307.08 g/mol	[4]
XLogP3	2.4	[4]
Topological Polar Surface Area	48.4 Ų	[4]
Key Reactive Sites	C5 (Iodine: Cross-coupling); C2 (Ester: Acyl substitution)	[1],[4]

Mechanistic Workflow & Catalytic Cycle

The reaction relies on a synergistic dual-catalytic cycle. The palladium cycle is responsible for the carbon-carbon bond formation, while the copper cycle generates the highly nucleophilic alkynyl species required for transmetalation.

Sonogashira dual-catalytic cycle for Ethyl 5-iodo-6-methoxypicolinate.

Standard Operating Protocol: Sonogashira Coupling

This protocol outlines the coupling of Ethyl 5-iodo-6-methoxypicolinate with a generic terminal alkyne (e.g., phenylacetylene or trimethylsilylacetylene) using robust, field-proven conditions[3],[5].

Materials & Reagents

• Substrate: Ethyl 5-iodo-6-methoxypicolinate (1.0 equiv, 1.0 mmol, 307.1 mg)

• Coupling Partner: Terminal Alkyne (1.2 - 1.5 equiv, 1.2 - 1.5 mmol)

• Catalyst: Bis(triphenylphosphine)palladium(II) dichloride [PdCl2(PPh3)2] (5 mol%, 0.05 mmol, 35.1 mg)[3]

• Co-catalyst: Copper(I) iodide [CuI] (5 mol%, 0.05 mmol, 9.5 mg)[3]

• Base: Triethylamine (Et3N) (3.0 equiv, or used as a co-solvent)[3]

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) (0.2 M relative to substrate, 5.0 mL)[3]

Step-by-Step Methodology

Step 1: Reaction Setup & Degassing

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add Ethyl 5-iodo-6-methoxypicolinate, PdCl2(PPh3)2, and CuI.

• Seal the flask with a rubber septum and purge the system with ultra-high purity Argon or Nitrogen via three vacuum/gas cycles.

• Causality & Self-Validation: Oxygen promotes the Glaser-Hay homocoupling of the terminal alkyne, which consumes the starting material and creates non-polar byproducts that complicate chromatographic purification[6]. A strict inert atmosphere validates the suppression of this side reaction.

Step 2: Solvent & Reagent Addition

• Inject anhydrous DMF and Et3N through the septum using a syringe.

• Stir the mixture at room temperature for 5 minutes to ensure homogenous dissolution.

• Add the terminal alkyne dropwise via syringe. (If the alkyne is a solid, it should be added during Step 1).

Step 3: Reaction Execution

• Heat the reaction mixture to 65 °C using a pre-heated oil bath or precision heating block[3].

• Allow the reaction to stir for 2 to 6 hours.

• Causality: The electron-withdrawing ester group on the pyridine ring accelerates the oxidative addition of palladium into the C–I bond, typically leading to rapid and complete conversion at moderate temperatures.

Step 4: Reaction Monitoring

• Monitor the reaction progress via TLC (Typical eluent: 20-30% Ethyl Acetate in Hexanes) or LC-MS.

• Self-Validation: The newly formed alkynyl-pyridine product will generally exhibit a lower Rf value (more polar) than the starting iodopyridine due to the extended conjugated system and increased molecular footprint.

Step 5: Quenching & Aqueous Workup

• Once complete consumption of the starting material is confirmed, cool the flask to room temperature.

• Dilute the mixture with Ethyl Acetate (20 mL) and filter through a short pad of Celite to remove palladium black and insoluble copper salts[5].

• Transfer the filtrate to a separatory funnel and wash sequentially with distilled water (3 × 20 mL) and saturated aqueous brine (1 × 20 mL).

• Causality: DMF and Et3N are highly water-soluble; multiple aqueous washes are strictly required to pull them into the aqueous phase and prevent them from co-eluting during silica gel chromatography.

Step 6: Purification

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography on silica gel to isolate the pure 5-alkynyl-6-methoxypicolinate derivative[5].

Optimization & Troubleshooting Insights

• Mitigating Glaser Homocoupling: If significant alkyne homocoupling is observed despite degassing, the alkyne can be added slowly via a syringe pump over 1-2 hours. This keeps the steady-state concentration of the alkyne low, kinetically favoring the cross-coupling pathway over homocoupling.

• Preventing Ester Hydrolysis: The ethyl ester at the 2-position is susceptible to hydrolysis or transesterification under strongly basic aqueous conditions or in the presence of nucleophilic alcohols[1]. Ensure the aqueous workup is performed promptly and avoid prolonged exposure to highly basic aqueous solutions.

• Copper-Free Alternatives: If copper contamination is a strict exclusion criterion for downstream biological assays, copper-free Sonogashira conditions can be employed. This typically requires replacing PdCl2(PPh3)2 with Pd(OAc)2, utilizing bulky electron-rich phosphine ligands (e.g., XPhos), and increasing the reaction temperature[6].

References

• Ethyl 5-iodo-6-methoxypicolinate | C9H10INO3 | CID 73554785 - PubChem. URL: [Link][4]

• Facile synthesis of heavily-substituted alkynylpyridines via Sonogashira approach - ResearchGate. URL: [Link][3]

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst - MDPI. URL: [Link][2]

• A Sustainable, User-Friendly Protocol for the Pd-Free Sonogashira Coupling Reaction - Lookchem. URL: [Link][6]

• Synthesis of 6-Alkynylated Purine-Containing DNA via On-Column Sonogashira Coupling and Investigation of Their Base-Pairing Properties - MDPI. URL: [Link][5]

Sources

• 1. Methyl 5-Iodo-6-methoxypicolinate|Research Chemical [benchchem.com]
• 2. Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Ethyl 5-iodo-6-methoxypicolinate | C9H10INO3 | CID 73554785 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Synthesis of 6-Alkynylated Purine-Containing DNA via On-Column Sonogashira Coupling and Investigation of Their Base-Pairing Properties [mdpi.com]
• 6. lookchem.com [lookchem.com]

Application Note: Ethyl 5-iodo-6-methoxypicolinate as a Versatile Pharmaceutical Intermediate

Executive Summary

Ethyl 5-iodo-6-methoxypicolinate is a highly functionalized, electron-deficient pyridine scaffold that serves as a high-value intermediate in medicinal chemistry and drug development. Its precise substitution pattern—featuring an electrophilic iodine atom, an electron-donating methoxy group, and an acyl-donating ethyl ester—makes it an ideal building block for orthogonal functionalization. This compound is of particular interest in the synthesis of extended aryl-pyridine therapeutics and in bioinorganic chemistry, where its derivatives act as bidentate ligands for insulin-mimetic oxovanadium(IV) complexes used in diabetes research[1].

This application note provides a comprehensive guide to the structural rationale, mechanistic pathways, and validated experimental protocols for utilizing Ethyl 5-iodo-6-methoxypicolinate in advanced synthetic workflows.

Chemical Profile & Structural Rationale

The utility of Ethyl 5-iodo-6-methoxypicolinate stems from the synergistic electronic effects of its substituents. The pyridine nitrogen and the C2-ethyl ester exert a strong electron-withdrawing effect, which activates the ring. However, the C6-methoxy group donates electron density via resonance, specifically tuning the electronic properties of the ring and stabilizing adjacent metal coordination centers[1].

Table 1: Physicochemical Properties and Identifiers [2]

Property	Value	Rationale / Implication for Synthesis
IUPAC Name	Ethyl 5-iodo-6-methoxypyridine-2-carboxylate	Defines the regiochemistry critical for orthogonal reactivity.
CAS Number	1823870-76-3	Primary identifier for procurement and regulatory tracking.
Molecular Formula	C9H10INO3	-
Molecular Weight	307.08 g/mol	Used for precise stoichiometric calculations.
XLogP3	2.4	Indicates moderate lipophilicity; highly soluble in ethereal and chlorinated organic solvents.
TPSA	48.4 Ų	Predicts good membrane permeability for downstream therapeutic derivatives.

Mechanistic Pathways: The Dual-Reactivity Scaffold

The design of synthetic routes utilizing this scaffold relies on exploiting its distinct reactive sites without cross-interference. The C5-carbon-iodine bond is highly susceptible to oxidative addition by low-valent transition metals, making it the primary site for carbon-carbon bond formation. Conversely, the C2-ethyl ester is primed for nucleophilic acyl substitution.

Divergent reactivity pathways of Ethyl 5-iodo-6-methoxypicolinate for orthogonal functionalization.

Experimental Protocols: Cross-Coupling & Functionalization

The following protocols are engineered as self-validating systems. Causality is embedded into the methodology to ensure the operator understands why specific parameters are chosen, thereby reducing failure rates.

Protocol A: C5-Functionalization via Suzuki-Miyaura Cross-Coupling

This protocol details the coupling of Ethyl 5-iodo-6-methoxypicolinate with an arylboronic acid. The C-I bond on the electron-deficient pyridine ring is highly reactive, but prone to protodehalogenation if the catalytic cycle is stalled[3].

Reagents & Materials:

• Ethyl 5-iodo-6-methoxypicolinate (1.0 equiv, limiting reagent)

• Arylboronic Acid (1.2 equiv)

• Pd(dppf)Cl₂ (0.05 equiv)

• K₂CO₃ (2.0 equiv)

• Solvent: 1,4-Dioxane / H₂O (4:1 v/v)

Causality & Design Rationale:

• Catalyst Choice: Pd(dppf)Cl₂ is selected over Pd(PPh₃)₄ because the bidentate dppf ligand enforces a cis-geometry on the palladium intermediate, accelerating the reductive elimination step and suppressing undesired homocoupling or dehalogenation.

• Solvent System: 1,4-Dioxane provides excellent solubility for the organic substrates, while the 20% water fraction dissolves the K₂CO₃. This creates a highly active biphasic interface that dramatically accelerates the transmetalation step of the boronic acid.

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk flask equipped with a magnetic stir bar, add Ethyl 5-iodo-6-methoxypicolinate (1.0 mmol), Arylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

• Degassing (Critical Step): Add 5 mL of the 1,4-Dioxane/H₂O (4:1) mixture. Sparge the solution with ultra-pure Argon for 15 minutes. Causality: Oxygen must be rigorously excluded to prevent the oxidative homocoupling of the boronic acid (forming biaryls) and the degradation of the Pd(0) active species.

• Catalyst Addition: Quickly add Pd(dppf)Cl₂ (0.05 mmol) under a positive stream of Argon. Seal the flask.

• Reaction: Heat the mixture to 85 °C in a pre-heated oil bath for 4–6 hours.

• Validation Checkpoint 1 (In-Process): After 4 hours, withdraw a 10 µL aliquot, dilute in EtOAc, and analyze via TLC (Hexanes/EtOAc 3:1). The reaction is self-validated as complete when the UV-active starting material spot (Rf ~0.6) is fully consumed, and a new, highly fluorescent product spot appears.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with distilled water (2 × 10 mL) and brine (10 mL). Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Concentrate under reduced pressure and purify via flash column chromatography (Silica gel, Hexanes to 20% EtOAc gradient).

Protocol B: C2-Ester Modification via Saponification

To utilize the scaffold as a bidentate ligand for bioinorganic metal complexes (e.g., oxovanadium), the ethyl ester must be hydrolyzed to the corresponding picolinic acid[1].

Reagents & Materials:

• Ethyl 5-iodo-6-methoxypicolinate (1.0 equiv)

• LiOH·H₂O (2.0 equiv)

• Solvent: THF / MeOH / H₂O (2:1:1 v/v/v)

Causality & Design Rationale:

• Base Choice: Lithium hydroxide (LiOH) is utilized instead of NaOH or KOH. The lithium cation acts as a mild Lewis acid, coordinating to the carbonyl oxygen and increasing its electrophilicity, allowing for rapid hydrolysis at room temperature without triggering Nucleophilic Aromatic Substitution (SNAr) at the C6-methoxy or C5-iodo positions.

Step-by-Step Methodology:

• Dissolution: Dissolve Ethyl 5-iodo-6-methoxypicolinate (1.0 mmol) in 4 mL of THF/MeOH (2:1) in a round-bottom flask. Cool to 0 °C using an ice bath.

• Hydrolysis: Dissolve LiOH·H₂O (2.0 mmol) in 1 mL of distilled water. Add this aqueous solution dropwise to the organic mixture.

• Reaction: Remove the ice bath and stir at room temperature for 2 hours.

• Validation Checkpoint 2 (In-Process): Monitor by TLC. The starting material will disappear, and the product will remain at the baseline (Rf = 0.0) due to the formation of the highly polar lithium carboxylate salt.

• Acidification (Critical Step): Concentrate the mixture under vacuum to remove THF and MeOH. Dilute the remaining aqueous layer with 5 mL of water. Cool to 0 °C and slowly add 1M HCl dropwise while stirring vigorously.

• Validation Checkpoint 3 (Self-Correction): Monitor the pH continuously with indicator strips. Stop the addition when the pH reaches exactly 3.0 to 3.5. Causality: Over-acidification (pH < 2) will protonate the pyridine nitrogen, forming a highly water-soluble pyridinium salt, which will prevent the product from precipitating and drastically reduce the isolated yield.

• Isolation: Filter the resulting white precipitate through a sintered glass funnel. Wash with ice-cold water (2 × 2 mL) and dry under high vacuum to afford 5-iodo-6-methoxypicolinic acid.

Analytical Validation & Quality Control

To ensure the integrity of the synthesized or procured Ethyl 5-iodo-6-methoxypicolinate before committing it to complex multi-step syntheses, rigorous Quality Control (QC) is required.

• HPLC Purity: Must be ≥98.0% (UV detection at 254 nm).

• ¹H NMR Spectroscopy (400 MHz, CDCl₃): The spectrum provides a self-validating structural map[1].

  • Ethyl Ester: A distinct triplet at ~1.40 ppm (3H, -CH₃) and a quartet at ~4.45 ppm (2H, -CH₂-).

  • Methoxy Group: A sharp, highly integrated singlet at ~4.05 ppm (3H, -OCH₃).

  • Aromatic Region: Two doublets at roughly 7.6 ppm and 8.0 ppm (1H each, J ≈ 8.0 Hz). The C4-proton is shifted further downfield due to the strong inductive electron-withdrawing effect of the adjacent C5-iodine atom.

References

• Ethyl 5-iodo-6-methoxypicolinate | C9H10INO3 | CID 73554785 - PubChem. National Institutes of Health (NIH).[Link]

• Development of Facile and Simple Processes for the Heterogeneous Pd-Catalyzed Ligand-Free Continuous-Flow Suzuki–Miyaura Coupling. MDPI.[Link]

Sources

• 1. Methyl 5-Iodo-6-methoxypicolinate|Research Chemical [benchchem.com]
• 2. Ethyl 5-iodo-6-methoxypicolinate | C9H10INO3 | CID 73554785 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Note: Regioselective C5 Functionalization of 6-Methoxypicolinate Esters

Introduction & Mechanistic Rationale

The functionalization of pyridine derivatives is a cornerstone of modern pharmaceutical and bioinorganic chemistry. Specifically, 6-methoxypicolinate esters serve as highly versatile scaffolds for the development of complex therapeutics, including kinase inhibitors and insulin-mimetic metal complexes[1]. However, the native pyridine ring is inherently electron-deficient, making direct functionalization challenging.

The strategic advantage of the 6-methoxypicolinate system lies in its unique electronic topography. The methoxy group at the C6 position acts as a powerful

-donor via the positive mesomeric (+M) effect, which significantly increases electron density at the ortho (C5) and para (C3) positions. Simultaneously, the methyl ester at the C2 position exerts an electron-withdrawing effect (-M, -I), which primarily deactivates the C3 position. Consequently, the C5 position emerges as the most nucleophilic site on the heteroaromatic ring. This electronic bias allows for highly regioselective electrophilic aromatic substitution (EAS), such as bromination or iodination, exclusively at C5[2].

Once a halogen handle is installed at C5, the scaffold is primed for divergent functionalization via transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Negishi, or Buchwald-Hartwig reactions), enabling the rapid synthesis of diverse C5-alkyl, aryl, or amino derivatives[3].

Workflow Visualization

The following diagram illustrates the two-stage functionalization strategy: initial regioselective halogenation followed by palladium-catalyzed cross-coupling.

Workflow diagram illustrating the two-stage C5 functionalization of methyl 6-methoxypicolinate.

Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that intermediate stability, reaction quenching, and purification are intrinsically linked to the chemical causality of the reagents.

Protocol 1: Regioselective C5-Bromination

Objective: Synthesis of Methyl 5-bromo-6-methoxypicolinate via Electrophilic Aromatic Substitution.

• Reaction Setup: Dissolve methyl 6-methoxypicolinate (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF) to achieve a 0.2 M concentration. Purge the flask with Argon.

• Electrophile Addition: Cool the solution to 0 °C using an ice bath. Add N-bromosuccinimide (NBS) (1.05 equiv) portion-wise. Causality: Conducting the addition at 0 °C suppresses radical-mediated side reactions (e.g., bromination of the methoxy or ester methyl groups) and strictly enforces the EAS pathway[2].

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2–4 hours. Monitor consumption of the starting material via LC-MS.

• Quenching: Quench the reaction by adding saturated aqueous sodium thiosulfate (Na₂S₂O₃). Causality: Thiosulfate reduces any unreacted electrophilic bromine species, preventing over-bromination during the concentration step.

• Workup & Purification: Extract the aqueous layer with ethyl acetate (EtOAc) three times. Wash the combined organic layers with brine (3x) to thoroughly remove the DMF solvent. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via silica gel flash chromatography (hexanes/EtOAc gradient) to isolate the brominated intermediate.

Protocol 2: Palladium-Catalyzed Miyaura Borylation

Objective: Conversion of the C5-bromide to a highly versatile C5-boronate ester for subsequent Suzuki couplings.

• Reaction Setup: In an oven-dried Schlenk flask, combine methyl 5-bromo-6-methoxypicolinate (1.0 equiv), bis(pinacolato)diboron (B₂Pin₂) (1.2 equiv), and anhydrous potassium acetate (KOAc) (3.0 equiv). Causality: KOAc is selected as a mild base because stronger bases (like KOH or NaOtBu) would hydrolyze the C2-methyl ester[4].

• Degassing: Add anhydrous 1,4-dioxane (0.15 M) and degas the suspension by sparging with Argon for 15 minutes.

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 equiv). Causality: The bidentate dppf ligand provides a large bite angle, which accelerates the reductive elimination step and minimizes premature protodeboronation of the product.

• Propagation: Seal the flask and heat to 80 °C for 12 hours.

• Workup & Purification: Cool to room temperature, filter the crude mixture through a pad of Celite to remove palladium black and inorganic salts, and elute with EtOAc. Concentrate and purify via column chromatography to yield methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-methoxypicolinate.

Protocol 3: Negishi Cross-Coupling for Direct C5-Alkylation

Objective: Synthesis of C5-alkyl derivatives (e.g., Methyl 5-ethyl-6-methoxypicolinate) directly from the C5-bromide.

• Reaction Setup: To a solution of methyl 5-bromo-6-methoxypicolinate (1.0 equiv) in anhydrous 1,4-dioxane (0.1 M), add Pd(dppf)Cl₂ (0.1 equiv) at room temperature under a nitrogen atmosphere.

• Organozinc Addition: Slowly add diethylzinc (1.0 M solution in hexanes, 5.0 equiv) dropwise. Causality: Organozinc reagents are highly nucleophilic but exhibit excellent functional group tolerance, allowing the alkylation to proceed without attacking the electrophilic C2-ester[3].

• Propagation: Stir the reaction mixture at 80 °C for 18 hours.

• Quenching & Workup: Carefully quench the reaction with a slow addition of water (exothermic). Extract with EtOAc, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography to isolate the C5-alkylated product.

Quantitative Data Summary

The following table summarizes the typical reaction parameters, yields, and regioselectivity metrics for the functionalization workflows described above.

Transformation	Starting Material	Reagents & Catalysts	Temp (°C)	Time (h)	Typical Yield	Regioselectivity
Bromination	Methyl 6-methoxypicolinate	NBS, DMF	0 to RT	2–4	85–95%	>99% (C5)
Borylation	Methyl 5-bromo-6-methoxypicolinate	B₂Pin₂, KOAc, Pd(dppf)Cl₂, Dioxane	80	12	75–85%	N/A
Alkylation	Methyl 5-bromo-6-methoxypicolinate	Diethylzinc, Pd(dppf)Cl₂, Dioxane	80	18	65–80%	N/A

References

• Methyl 5-Iodo-6-methoxypicolinate | Research Chemical Source: Benchchem URL
• WO2023217906A1 - Pyrrolidinone derivatives as inhibitors of nf kappa b inducing kinase Source: Google Patents URL
• Practical Total Syntheses of Acromelic Acids A and B Source: J-Stage URL
• WO2024256377A1 - Parp1 inhibitor compounds Source: Google Patents URL

Sources

• 1. Methyl 5-Iodo-6-methoxypicolinate|Research Chemical [benchchem.com]
• 2. Practical Total Syntheses of Acromelic Acids A and B [jstage.jst.go.jp]
• 3. WO2024256377A1 - Parp1 inhibitor compounds - Google Patents [patents.google.com]
• 4. WO2023217906A1 - Pyrrolidinone derivatives as inhibitors of nf kappa b inducing kinase - Google Patents [patents.google.com]

Technical Notes & Optimization

Preventing deiodination during cross-coupling of iodopicolinates

Technical Support Center: Cross-Coupling of Iodopicolinates

A-A-A ID: 80624 Date of Issue: 2026-02-27 Version: 1.0 Status: Active

Introduction

This technical guide is designed for researchers, scientists, and professionals in drug development who are utilizing iodopicolinates in palladium-catalyzed cross-coupling reactions. Deiodination, the undesired replacement of an iodine atom with a hydrogen atom, is a prevalent side reaction that can significantly lower the yield of the desired product and complicate purification. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to mitigate deiodination and enhance the efficiency of your cross-coupling reactions.

The propensity for deiodination in cross-coupling reactions generally follows the reactivity of the C-X bond, with the order being I > Br > Cl.[1] This makes the highly reactive iodopicolinates particularly susceptible to this unwanted side reaction. Understanding the underlying mechanisms and the influence of various reaction parameters is crucial for developing robust and high-yielding synthetic routes.

Troubleshooting Guide: Minimizing Deiodination

This section addresses the common issue of significant deiodination observed during the cross-coupling of iodopicolinates and provides a systematic approach to troubleshooting.

Problem: Significant formation of the deiodinated picolinate byproduct.

Primary Cause: The catalytic cycle is favoring a pathway that leads to the replacement of the iodine atom with a hydrogen atom instead of the desired coupling partner. This often involves the formation of a palladium-hydride intermediate that reductively eliminates the deiodinated product.

Potential Root Causes & Recommended Solutions

Potential Cause	Explanation	Recommended Solutions & Optimization Steps
Inappropriate Catalyst/Ligand System	The ligand plays a critical role in modulating the reactivity of the palladium center. An unsuitable ligand may not efficiently promote the desired reductive elimination of the cross-coupled product over the deiodination pathway.	Ligand Screening: Switch to bulkier, more electron-rich phosphine ligands such as Buchwald's biarylphosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands. These ligands can accelerate the reductive elimination step of the desired coupling. Precatalyst Selection: Utilize modern palladium precatalysts (e.g., Buchwald G3 and G4 palladacycles) for more reliable and efficient generation of the active LPd(0) species.[2]
Incorrect Base Selection	The base is crucial for the catalytic cycle, but a highly reactive or inappropriate base can promote deiodination. Strong bases may react with other components in the mixture to generate hydride sources.	Base Optimization: If using a strong base like NaOtBu, consider switching to a milder inorganic base such as K₂CO₃, Cs₂CO₃, or K₃PO₄.[2] This is particularly important if your picolinate ester is sensitive to hydrolysis.
Presence of Hydride Sources	Deiodination requires a source of hydride. This can be from residual water, protic solvents (e.g., alcohols), or even the amine or phosphine ligand itself under certain conditions.	Solvent & Reagent Purity: Use high-purity, anhydrous, and degassed solvents. Aprotic solvents like dioxane, THF, or toluene are generally preferred. Ensure all reagents are thoroughly dried.
Sub-optimal Reaction Temperature	High reaction temperatures can sometimes accelerate the rate of deiodination more than the rate of the desired cross-coupling.	Temperature Titration: If deiodination is significant, try lowering the reaction temperature in increments of 10-20 °C. Be aware that this may also slow down the desired reaction, so a balance needs to be found.
Slow Transmetalation Step (Suzuki Coupling)	If the transmetalation of the organoboron reagent to the palladium center is slow, the lifetime of the arylpalladium iodide intermediate is extended, providing more opportunity for competing deiodination.	Boronic Acid/Ester Quality: Use highly active and stable boronic acids or their corresponding esters (e.g., pinacol esters). Ensure the boronic acid has not degraded to boric acid.

Frequently Asked Questions (FAQs)

Q1: Why are iodopicolinates so prone to deiodination in cross-coupling reactions?

A1: The carbon-iodine bond is the most reactive among the carbon-halogen bonds (C-I > C-Br > C-Cl). This high reactivity makes iodopicolinates excellent substrates for oxidative addition to the palladium(0) catalyst, which is the first step in the catalytic cycle. However, this same reactivity also makes them more susceptible to side reactions like deiodination. The electron-withdrawing nature of the pyridine ring and the picolinate ester can further influence the electronic properties of the substrate, affecting the stability of key intermediates in the catalytic cycle.

Q2: I am performing a Sonogashira coupling with an iodopicolinate and see a lot of alkyne homocoupling (Glaser coupling). How can I minimize this?

A2: Alkyne homocoupling is a common side reaction in Sonogashira couplings, often promoted by the copper(I) co-catalyst in the presence of oxygen.[3] To minimize this:

• Ensure Anaerobic Conditions: Thoroughly degas your solvent and reaction mixture and maintain an inert atmosphere (argon or nitrogen) throughout the reaction.

• Optimize Copper(I) Loading: Use the minimum effective amount of the copper(I) salt (e.g., CuI). In some cases, a "copper-free" Sonogashira protocol may be beneficial.

• Ligand Choice: The choice of ligand on the palladium can also influence the relative rates of the desired cross-coupling and the undesired homocoupling. Screening different phosphine ligands or using a copper-free system with a highly active palladium catalyst can be effective.

Q3: Can the position of the iodine atom on the picolinate ring affect the rate of deiodination?

Q4: My Buchwald-Hartwig amination of an iodopicolinate is sluggish and gives a low yield along with the deiodinated byproduct. What should I try first?

A4: For a sluggish Buchwald-Hartwig amination with concurrent deiodination, the primary suspect is often a suboptimal catalyst/ligand/base combination.

• Switch to a More Active Catalyst System: Employ a modern Buchwald precatalyst (e.g., a G3 or G4 palladacycle) with a suitable biarylphosphine ligand. For primary amines, BrettPhos is often a good starting point, while RuPhos can be effective for secondary amines.[2]

• Re-evaluate the Base: If you are using a weak base like K₂CO₃, the deprotonation of the amine might be the rate-limiting step. A stronger base like NaOtBu or LiHMDS could accelerate the reaction. However, be mindful of the potential for increased deiodination with stronger bases. A careful screening of bases is recommended.

• Increase the Temperature: Buchwald-Hartwig reactions often require elevated temperatures (80-110 °C).[2] If your current temperature is low, a moderate increase could improve the reaction rate.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of an Iodopicolinate with Minimized Deiodination

This protocol employs a highly active catalyst system that can often be run at lower temperatures to suppress deiodination.

Materials:

• Iodopicolinate (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Pd₂(dba)₃ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (2.0 equiv)

• Anhydrous, degassed 1,4-dioxane

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon), add the iodopicolinate, arylboronic acid, Pd₂(dba)₃, SPhos, and K₃PO₄.

• Evacuate and backfill the flask with argon three times.

• Add the anhydrous, degassed 1,4-dioxane via syringe.

• Heat the reaction mixture to 80 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the layers.

• Extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Diagrams

Catalytic Cycle of Cross-Coupling and the Competing Deiodination Pathway

Caption: Figure 1: Competing pathways in cross-coupling.

Troubleshooting Workflow for Deiodination

Caption: Figure 2: A decision tree for troubleshooting.

References

• Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines. Organic Chemistry Frontiers. Available at: [Link]

• Optimising a Buchwald-Hartwig amination using the ChemSpeed. University of Nottingham. Available at: [Link]

• Rapid Optimization-Buchwald–Hartwig Amination using DoE - Charnwood Discovery. Charnwood Discovery. Available at: [Link]

• Palladium-catalyzed picolinamide-directed iodination of remote ortho-C−H bonds of arenes: Synthesis of tetrahydroquinolines. PMC. Available at: [Link]

• Sonogashira coupling - Wikipedia. Wikipedia. Available at: [Link]

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI. Available at: [Link]

• Condition Optimization for Buchwald-Hartwig Reactions - YouTube. YouTube. Available at: [Link]

• Overcoming the Limitations of γ, and δ-C–H Arylation of Amines through Ligand Development - PMC. PMC. Available at: [Link]

• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts - ArODES. ArODES. Available at: [Link]

• The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations - PMC. PMC. Available at: [Link]

• Heck Reaction - Chemistry LibreTexts. Chemistry LibreTexts. Available at: [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC. PMC. Available at: [Link]

• Palladium-Catalyzed Transfer Iodination from Aryl Iodides to Nonactivated C(sp3)–H Bonds - ETH Zürich. ETH Zürich. Available at: [Link]

• Ligandless Palladium-Catalyzed Reductive Carbonylation of Aryl Iodides under Ambient Conditions - Organic Chemistry Portal. Organic Chemistry Portal. Available at: [Link]

• Heck Coupling - MDPI. MDPI. Available at: [Link]

• A Comparative Ancillary Ligand Survey in Palladium-Catalyzed C-O Cross-Coupling of Primary and Secondary Aliphatic Alcohols - ResearchGate. ResearchGate. Available at: [Link]

• Hypervalent Iodine Reagents in Palladium-Catalyzed Oxidative Cross-Coupling Reactions. Frontiers. Available at: [Link]

• Palladium(I)-Iodide Catalyzed Deoxygenative Heck Reaction of Vinyl Triflates: A Formate-Mediated Cross-Electrophile Reductive Coupling with cine-Substitution - PMC. PMC. Available at: [Link]

• Heck Reaction—State of the Art - MDPI. MDPI. Available at: [Link]

• Comparative Screening of DalPhos/Ni Catalysts in C-N Cross-couplings of (Hetero)aryl Chlorides Enables Development of Aminopyrazole Cross-couplings with Amine Base - PubMed. PubMed. Available at: [Link]

• Ligand-Free Copper-Catalyzed C-S Coupling of Aryl Iodides and Thiols. Organic Chemistry Portal. Available at: [Link]

• Thermally accelerated Heck reaction under direct mechanocatalysis using palladium milling balls - PMC. PMC. Available at: [Link]

• Synthesis of Heteroaryl Compounds through Cross-Coupling Reaction of Aryl Bromides or Benzyl Halides with Thienyl and Pyridyl Aluminum Reagents - Organic Chemistry Portal. Organic Chemistry Portal. Available at: [Link]

• Hydrogen-Mediated Reductive Cross-Coupling of Aryl Iodides with Activated Aryl and Heteroaryl Bromides - PMC. PMC. Available at: [Link]

• Metallaphotoredox-Catalyzed Cross-Electrophile Csp 3−Csp 3 Coupling of Aliphatic Bromides - Macmillan Group - Princeton University. Princeton University. Available at: [Link]

• Palladium-Catalyzed Organic Reactions Involving Hypervalent Iodine Reagents - MDPI. MDPI. Available at: [Link]

• Ligand-promoted reductive coupling between aryl iodides and cyclic sulfonium salts by nickel catalysis | Request PDF - ResearchGate. ResearchGate. Available at: [Link]

• Facile oxidative addition of aryl iodides to gold(I) by ligand design: bending turns on reactivity - PubMed. PubMed. Available at: [Link]

• Palladium-Catalyzed Transfer Iodination from Aryl Iodides to Nonactivated C(sp3)-H Bonds. ACS Publications. Available at: [Link]

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395 | Request PDF - ResearchGate. ResearchGate. Available at: [Link]

• Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides - Chemical Science (RSC Publishing). Royal Society of Chemistry. Available at: [Link]

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• 3. Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst [mdpi.com]

Purification methods for Ethyl 5-iodo-6-methoxypicolinate mixtures

Welcome to the Technical Support Center for the isolation and purification of Ethyl 5-iodo-6-methoxypicolinate . This compound is a highly valued intermediate in medicinal chemistry, frequently utilized as a precursor for transition-metal catalyzed cross-coupling reactions and the development of bioinorganic complexes[1][2].

Because iodination reactions of pyridine derivatives often yield complex mixtures containing unreacted starting materials, regioisomers, and highly oxidative residual iodine, achieving >99% purity requires a precise, mechanistically grounded approach.

Below, you will find our expert-curated troubleshooting guides, self-validating experimental protocols, and quantitative data to ensure the success of your purification workflows.

Phase 1: General Purification Workflow

Purification workflow for isolating Ethyl 5-iodo-6-methoxypicolinate from crude mixtures.

Phase 2: Troubleshooting & Causality FAQs

Q1: My organic extraction phase retains a persistent brown/pink tint. How do I remove this without degrading my product? A1: This discoloration is caused by unreacted elemental iodine (

) or triiodide complexes from the iodination step. To resolve this, wash the organic layer with a 5–10% aqueous solution of sodium thiosulfate ( ). The thiosulfate anion chemically reduces the lipophilic into highly water-soluble iodide ions ( ), which readily partition into the aqueous phase[3]. Mechanistic Insight: Thiosulfate reduction is most efficient in mildly acidic to neutral conditions. If your mixture is highly alkaline, the reduction may stall; consider buffering the wash to a pH of ~4-6 for optimal iodine clearance[4].

Q2: I am losing product yield during the aqueous workup. NMR shows the presence of a carboxylic acid. What went wrong? A2: You are observing the unintended hydrolysis of the ethyl ester moiety, yielding 5-iodo-6-methoxypicolinic acid. Picolinate esters are highly susceptible to nucleophilic acyl substitution and hydrolysis, particularly under basic conditions (saponification)[2]. Ensure your aqueous workup avoids strong bases like

; use mild salts like if neutralization is required, and minimize the time the product spends in the aqueous phase[5].

Q3: How do I separate the desired 5-iodo product from unreacted ethyl 6-methoxypicolinate? A3: Unreacted starting material and over-iodinated byproducts can be separated via silica gel flash chromatography. The introduction of the massive, polarizable iodine atom at the 5-position subtly decreases the overall dipole moment of the molecule compared to the starting material. Consequently, Ethyl 5-iodo-6-methoxypicolinate interacts less strongly with the polar silica stationary phase and elutes slightly faster than the starting material. A gradient of hexanes and ethyl acetate is highly effective[5].

Q4: Can I use recrystallization for the final polish of the compound? A4: Yes. Recrystallization is an excellent method for achieving >99% purity for solid picolinate esters. A biphasic solvent system of Hexanes/Ethyl Acetate (typically 9:1 to 1:1) is highly recommended. The compound exhibits high solubility in hot ethyl acetate and low solubility in hexanes at room temperature[5].

Phase 3: Self-Validating Experimental Protocols

Protocol A: Liquid-Liquid Extraction & Iodine Quenching

This protocol is self-validating: the success of the chemical reduction is visually confirmed by the organic layer turning from dark brown to pale yellow/colorless.

• Dilute the crude reaction mixture with Ethyl Acetate (EtOAc) (approx. 10 mL per 1 mmol of theoretical yield).

• Transfer the mixture to a separatory funnel and add an equal volume of 10% w/v aqueous Sodium Thiosulfate (

  ).

• Separate the phases. Wash the organic layer once with distilled water, and once with saturated aqueous

  (brine) to remove residual water and inorganic salts.

• Dry the organic phase over anhydrous

  , filter, and concentrate in vacuo.

Protocol B: Silica Gel Flash Chromatography

• Dry-Loading: Dissolve the crude mixture in a minimal amount of Dichloromethane (DCM). Add a small amount of silica gel (approx. 2-3x the mass of the crude) and concentrate in vacuo to obtain a dry, free-flowing powder. This prevents band-broadening.

• Pack a column with silica gel using 100% Hexanes.

• Load the dry silica-sample mixture onto the top of the column bed.

• Elute using a gradient solvent system starting at 100% Hexanes and slowly increasing polarity to 80:20 Hexanes:EtOAc.

• Monitor fractions via Thin-Layer Chromatography (TLC) under UV light (254 nm). Pool fractions containing the pure product and concentrate.

Protocol C: Recrystallization Polish

• Dissolve the concentrated chromatography product in a minimal volume of boiling Ethyl Acetate in an Erlenmeyer flask.

• Dropwise, add hot Hexanes to the boiling solution until it becomes faintly cloudy (reaching the cloud point).

• Add 1-2 drops of hot Ethyl Acetate just until the solution clears.

• Remove from heat and insulate the flask (e.g., with glass wool) to allow slow cooling to room temperature. Causality: Slow cooling promotes the formation of a highly ordered, pure crystal lattice while excluding impurities.

• Once at room temperature, transfer the flask to an ice bath for 1 hour to maximize crystal yield[5].

• Collect the crystals via vacuum filtration and wash with a minimal amount of ice-cold hexanes.

Phase 4: Quantitative Data & System Optimization

Table 1: Chromatographic Data for Picolinate Mixtures | Compound | TLC

Value (Hexanes:EtOAc 8:2) | Visual Cue (Post-Reaction) | | :--- | :--- | :--- | | Ethyl 6-methoxypicolinate (Starting Material) | ~0.35 | Colorless oil/solid | | Ethyl 5-iodo-6-methoxypicolinate (Product) | ~0.45 | Pale yellow solid | | Di-iodinated Byproducts | ~0.60 | Yellow solid | | Elemental Iodine ( ) | Baseline / Streaking | Brown/Pink stain |

Table 2: Recrystallization Solvent Optimization

Solvent System	Typical Ratio	Suitability & Causality
Ethyl Acetate / Hexanes	1:4 to 1:1	Excellent. Standard choice for picolinates; provides optimal thermal solubility differential[5].
Dichloromethane / Hexanes	1:5	Good. Useful if highly lipophilic impurities are co-eluting.

| Ethanol / Water | 9:1 | Poor. High risk of transesterification or ester hydrolysis at elevated temperatures. |

References

• Ethyl 5-iodo-6-methoxypicolinate | C9H10INO3 | CID 73554785 - PubChem. nih.gov.
• Methyl 5-Iodo-6-methoxypicolinate|Research Chemical - Benchchem. benchchem.com.
• Technical Support Center: Purification of Substituted Picolin
• Can anyone please tell me what is the best way to remove a trace quantity of (sodium iodide) NaI from a solution? | ResearchGate.
• Removal of Iodine : r/Chempros - Reddit. reddit.com.

Sources

• 1. Ethyl 5-iodo-6-methoxypicolinate | C9H10INO3 | CID 73554785 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl 5-Iodo-6-methoxypicolinate|Research Chemical [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Ethyl and Methyl 5-Iodo-6-Methoxypicolinate in Palladium-Catalyzed Cross-Coupling Reactions

In the landscape of modern medicinal chemistry and drug development, the synthesis of functionalized heterocyclic compounds is a cornerstone of innovation. Among these, substituted pyridines are of paramount importance, serving as key scaffolds in a vast array of pharmacologically active molecules. The 5-iodo-6-methoxypicolinate framework, in particular, offers a versatile platform for the introduction of molecular complexity through transition-metal-catalyzed cross-coupling reactions. This guide provides an in-depth comparison of the reactivity of two closely related building blocks: ethyl 5-iodo-6-methoxypicolinate and methyl 5-iodo-6-methoxypicolinate, with a focus on their performance in Suzuki-Miyaura and Sonogashira coupling reactions.

Understanding the Landscape: Electronic and Steric Considerations

The fundamental question for the discerning researcher is whether the choice between a methyl and an ethyl ester has a tangible impact on reaction outcomes. At a molecular level, the differences are subtle. The ethyl group is slightly larger and a marginally stronger electron-donating group by induction compared to the methyl group.

• Electronic Effects: The inductive effect of the alkyl group in the ester can, in principle, modulate the electron density of the pyridine ring. A more electron-donating group could slightly increase the electron density on the ring, which might marginally retard the oxidative addition step of the palladium catalyst to the carbon-iodine bond, as this step is favored by a more electrophilic carbon center. However, given the minimal difference in the inductive effects of methyl and ethyl groups, this is unlikely to translate into a significant difference in reactivity.

• Steric Effects: The ethyl group is bulkier than the methyl group. This increased steric hindrance could potentially influence the approach of the bulky palladium catalyst or the coupling partner to the reaction site. However, the ester functionality is located at the 2-position of the pyridine ring, while the coupling reaction occurs at the 5-position. The distance between these two positions is sufficient to suggest that the steric bulk of the ester's alkyl group will have a negligible impact on the reactivity at the C-I bond.

Based on these first principles, it is hypothesized that the difference in reactivity between ethyl and methyl 5-iodo-6-methoxypicolinate in palladium-catalyzed cross-coupling reactions will be minimal to negligible. Any observed differences in yield or reaction kinetics are more likely to be attributable to variations in reaction conditions or the purity of the starting materials rather than the intrinsic properties of the ester group.

Comparative Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of carbon-carbon bonds, typically between an organoboron compound and an organic halide.[1][2] For the purpose of this guide, we will consider the coupling of our picolinate substrates with a generic arylboronic acid.

Hypothetical Comparative Data for Suzuki-Miyaura Coupling

Substrate	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Methyl 5-iodo-6-methoxypicolinate	Pd(dppf)Cl₂ (3 mol%)	K₂CO₃ (2 eq)	Dioxane/H₂O (4:1)	90	12	85-95
Ethyl 5-iodo-6-methoxypicolinate	Pd(dppf)Cl₂ (3 mol%)	K₂CO₃ (2 eq)	Dioxane/H₂O (4:1)	90	12	85-95

Note: The data presented in this table is illustrative and based on typical outcomes for similar substrates. Actual yields may vary depending on the specific boronic acid used and the precise reaction conditions.

As the table illustrates, both substrates are expected to perform similarly under standard Suzuki-Miyaura conditions. The choice between the methyl and ethyl ester would likely be dictated by factors such as commercial availability, cost, or the desired physical properties of the final product (e.g., solubility, crystallinity).

Experimental Protocol: Suzuki-Miyaura Coupling of 5-Iodo-6-Methoxypicolinates

This protocol provides a general procedure for the Suzuki-Miyaura coupling of either ethyl or methyl 5-iodo-6-methoxypicolinate with an arylboronic acid.[3][4]

Materials:

• Methyl or Ethyl 5-iodo-6-methoxypicolinate (1.0 eq)

• Arylboronic acid (1.2 eq)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• 1,4-Dioxane, anhydrous

• Water, degassed

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the 5-iodo-6-methoxypicolinate ester, arylboronic acid, Pd(dppf)Cl₂, and K₂CO₃.

• Add anhydrous dioxane and degassed water in a 4:1 ratio.

• Degas the reaction mixture by bubbling with an inert gas for 15-20 minutes.

• Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Comparative Performance in Sonogashira Coupling

The Sonogashira coupling is a highly efficient method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[5][6] This reaction is particularly valuable for the synthesis of conjugated enynes and arylalkynes.

Hypothetical Comparative Data for Sonogashira Coupling

Substrate	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Methyl 5-iodo-6-methoxypicolinate	PdCl₂(PPh₃)₂ (2 mol%), CuI (4 mol%)	Triethylamine	THF	50	6	80-90
Ethyl 5-iodo-6-methoxypicolinate	PdCl₂(PPh₃)₂ (2 mol%), CuI (4 mol%)	Triethylamine	THF	50	6	80-90

Note: The data presented in this table is illustrative and based on typical outcomes for similar substrates. Actual yields may vary depending on the specific alkyne used and the precise reaction conditions.

Similar to the Suzuki-Miyaura coupling, the performance of the methyl and ethyl esters in the Sonogashira reaction is expected to be comparable. The reaction is generally robust and tolerant of a wide range of functional groups.

Experimental Protocol: Sonogashira Coupling of 5-Iodo-6-Methoxypicolinates

This protocol provides a general procedure for the Sonogashira coupling of either ethyl or methyl 5-iodo-6-methoxypicolinate with a terminal alkyne.[7][8]

Materials:

• Methyl or Ethyl 5-iodo-6-methoxypicolinate (1.0 eq)

• Terminal alkyne (1.2 eq)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (0.02 eq)

• Copper(I) iodide (CuI) (0.04 eq)

• Triethylamine (TEA), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the 5-iodo-6-methoxypicolinate ester, PdCl₂(PPh₃)₂, and CuI.

• Add anhydrous THF and anhydrous triethylamine.

• Degas the mixture by bubbling with an inert gas for 15-20 minutes.

• Add the terminal alkyne dropwise to the reaction mixture.

• Stir the reaction at room temperature or heat to 50 °C if necessary.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous ammonium chloride solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Chemistry

To further elucidate the processes discussed, the following diagrams illustrate the catalytic cycles and a general experimental workflow.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: The interconnected palladium and copper catalytic cycles in the Sonogashira reaction.

Sources

• 1. rose-hulman.edu [rose-hulman.edu]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students [scielo.org.mx]
• 5. rsc.org [rsc.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 8. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Spectroscopic Characterization of 5-Iodo-6-Methoxypyridine Derivatives

In the landscape of pharmaceutical research and drug development, the structural elucidation of novel compounds is a cornerstone of progress. Among the vast array of heterocyclic compounds, 5-iodo-6-methoxypyridine derivatives have emerged as significant building blocks due to their prevalence in medicinally active molecules. Their precise characterization is not merely a procedural step but a critical determinant of a research program's success. This guide provides an in-depth comparison of spectroscopic techniques for the characterization of these derivatives, grounded in experimental data and practical insights for researchers, scientists, and drug development professionals.

The Analytical Imperative: Why Spectroscopic Scrutiny Matters

The journey from a synthesized molecule to a potential therapeutic agent is paved with rigorous analytical checkpoints. For 5-iodo-6-methoxypyridine derivatives, a class of compounds often explored for their biological activities, unambiguous structural confirmation is paramount. Spectroscopic methods provide a non-destructive window into the molecular architecture, revealing the connectivity of atoms and the overall topography of the molecule. The choice and application of these techniques are dictated by the specific information required, from routine confirmation of identity to the subtle nuances of isomeric purity and conformational analysis.

Core Spectroscopic Techniques: A Comparative Analysis

A multi-faceted approach, leveraging the strengths of various spectroscopic methods, is the most robust strategy for the characterization of 5-iodo-6-methoxypyridine derivatives. The primary tools in the analytical arsenal are Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. Each provides a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. It provides detailed information about the carbon-hydrogen framework.

¹H NMR Spectroscopy: This technique offers insights into the number of different types of protons, their electronic environment, and their proximity to other protons. For a typical 5-iodo-6-methoxypyridine derivative, the aromatic protons on the pyridine ring will appear as distinct signals, with their chemical shifts and coupling patterns providing definitive information about their relative positions. The methoxy group will present as a characteristic singlet, typically in the range of 3.8-4.2 ppm.

¹³C NMR Spectroscopy: Complementing the proton data, ¹³C NMR reveals the number of unique carbon atoms and their chemical environments. The carbon attached to the iodine atom experiences a significant upfield shift due to the heavy atom effect, a key diagnostic feature. The chemical shift of the methoxy carbon is also a reliable indicator.[1]

Causality in Experimental Choices: The choice of deuterated solvent is critical as it can influence the chemical shifts of the analyte.[2] Tetrahydrofuran-d8, toluene-d8, and dichloromethane-d2 are common choices for organometallic compounds.[2] For quantitative NMR (qNMR), the selection of an appropriate internal standard is crucial for accurate concentration determination.[3]

Table 1: Representative ¹H and ¹³C NMR Data for a 5-Iodo-6-Methoxypyridine Derivative

Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
H-2	7.9 - 8.1 (d)	C-2: 145 - 148
H-3	7.0 - 7.2 (d)	C-3: 110 - 113
H-4	7.6 - 7.8 (dd)	C-4: 140 - 143
OCH₃	3.9 - 4.1 (s)	C-5: 85 - 88
C-6: 160 - 163
OCH₃: 55 - 58

Note: Chemical shifts are approximate and can vary depending on the specific substituents and the solvent used.

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight of the compound, a fundamental piece of information for confirming its identity. The ionization technique employed can significantly impact the resulting spectrum.

Electron Ionization (EI): This "hard" ionization technique leads to extensive fragmentation, providing a molecular fingerprint that can be used for structural elucidation.[4] The fragmentation pattern of 5-iodo-6-methoxypyridine derivatives often involves the loss of the iodine atom, the methoxy group, or the entire side chain.

Electrospray Ionization (ESI): A "soft" ionization technique, ESI is particularly useful for obtaining the mass of the intact molecule with minimal fragmentation.[5] This is often the preferred method for confirming the molecular weight of the parent compound.

Key Diagnostic Feature: The presence of iodine is readily identified in the mass spectrum due to its characteristic isotopic pattern. Iodine has only one stable isotope (¹²⁷I), which simplifies the interpretation of the spectrum compared to compounds containing chlorine or bromine, which have significant M+2 isotopes.[4]

Table 2: Comparison of Mass Spectrometry Ionization Techniques

Technique	Principle	Information Provided	Best For
Electron Ionization (EI)	High-energy electron bombardment	Molecular fingerprint (fragmentation pattern)	Structural elucidation of volatile, thermally stable compounds
Electrospray Ionization (ESI)	High voltage applied to a liquid to create an aerosol	Molecular weight of the intact molecule	Analysis of polar, less volatile compounds

Infrared (IR) Spectroscopy: Probing the Functional Groups

Infrared spectroscopy is a rapid and simple technique for identifying the functional groups present in a molecule.[6][7] For 5-iodo-6-methoxypyridine derivatives, the IR spectrum will show characteristic absorption bands for:

• C-O stretching of the methoxy group (around 1250 cm⁻¹ and 1030 cm⁻¹).

• C=C and C=N stretching vibrations of the pyridine ring (in the 1600-1400 cm⁻¹ region).[6]

• C-H stretching of the aromatic ring and the methoxy group (around 3100-3000 cm⁻¹ and 2950-2850 cm⁻¹, respectively).

• C-I stretching vibration, which appears in the far-IR region (typically below 600 cm⁻¹).

The positions of these bands can be influenced by the nature and position of other substituents on the pyridine ring.[6]

Experimental Workflows: A Step-by-Step Guide

NMR Sample Preparation and Analysis

Caption: Workflow for NMR spectroscopic analysis.

Mass Spectrometry Sample Preparation and Analysis

Caption: Workflow for Mass Spectrometry analysis.

Alternative and Complementary Techniques

While NMR, MS, and IR form the bedrock of spectroscopic characterization, other techniques can provide valuable complementary information.

• UV-Vis Spectroscopy: Pyridine and its derivatives exhibit characteristic UV absorptions.[8][9] For 5-iodo-6-methoxypyridine derivatives, the absorption maxima can be influenced by substituents, providing some structural information, though it is less definitive than NMR or MS.

• X-ray Crystallography: For crystalline solids, single-crystal X-ray diffraction provides the unambiguous, three-dimensional structure of the molecule.[10][11][12] This technique is the gold standard for structural determination, offering precise bond lengths and angles. However, it is contingent on the ability to grow suitable single crystals.

• Hyphenated Techniques: The coupling of separation techniques with spectroscopic detection, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), is powerful for analyzing complex mixtures and identifying impurities.[5][13][14] These methods are indispensable for impurity profiling in drug development.[5][14]

Conclusion: An Integrated Approach to Certainty

The comprehensive characterization of 5-iodo-6-methoxypyridine derivatives necessitates a synergistic application of multiple spectroscopic techniques. While ¹H and ¹³C NMR provide the detailed structural framework, mass spectrometry confirms the molecular weight and offers insights into fragmentation pathways. Infrared spectroscopy serves as a rapid check for the presence of key functional groups. For absolute structural confirmation of crystalline materials, X-ray crystallography remains unparalleled. By understanding the strengths and limitations of each method and employing them in a logical workflow, researchers can confidently and accurately elucidate the structures of these important pharmaceutical building blocks, thereby accelerating the pace of drug discovery and development.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Ethyl 5-iodo-6-methoxypicolinate

For researchers and professionals in drug development, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experiments; it includes their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of Ethyl 5-iodo-6-methoxypicolinate, a halogenated pyridine derivative. By understanding the chemical nature of this compound and adhering to established safety protocols, you can ensure the protection of yourself, your colleagues, and the environment.

The disposal of any chemical waste is governed by strict regulations to prevent harm to human health and the environment. In the United States, the Environmental Protection Agency (EPA) oversees the management of hazardous waste from its generation to its final disposal, a system known as "cradle-to-grave" management, under the Resource Conservation and Recovery Act (RCRA).[1] It is imperative that all laboratory personnel are familiar with and adhere to these regulations, as well as any state and local rules that may apply.[2][3]

I. Understanding the Hazards of Ethyl 5-iodo-6-methoxypicolinate

• Halogenated Pyridine Core: The presence of an iodine atom on the pyridine ring places this compound in the category of halogenated organic waste.[4] Halogenated compounds can be toxic and environmentally persistent. Pyridine itself is incompatible with strong acids and oxidizing agents.[5]

• Ester Moiety: The ethyl ester group can undergo hydrolysis, especially in the presence of strong acids or bases, to form the corresponding carboxylic acid and ethanol.[6]

• Potential for Irritation: Structurally similar compounds, such as 1-iodoisoquinoline, are known to cause skin and serious eye irritation. Therefore, it is prudent to assume that Ethyl 5-iodo-6-methoxypicolinate has similar irritant properties.

Based on these characteristics, Ethyl 5-iodo-6-methoxypicolinate should be treated as a hazardous waste. The EPA defines hazardous waste based on four characteristics: ignitability, corrosivity, reactivity, and toxicity.[2] While the specific characteristics of this compound are not fully documented, its classification as a halogenated organic compound warrants its disposal as hazardous waste.

Table 1: Key Properties and Assumed Hazards of Ethyl 5-iodo-6-methoxypicolinate

Property	Value/Information	Source/Justification
IUPAC Name	ethyl 5-iodo-6-methoxypyridine-2-carboxylate	PubChem CID 73554785[7]
Molecular Formula	C9H10INO3	PubChem CID 73554785[7]
Molecular Weight	307.08 g/mol	PubChem CID 73554785[7]
Assumed Hazards	Causes skin irritation, Causes serious eye irritation, Harmful if swallowed or inhaled.	Based on SDS for similar compounds (e.g., 1-Iodoisoquinoline)
Incompatibilities	Strong acids, Strong oxidizing agents.	Based on SDS for Pyridine[5]
Waste Classification	Halogenated Organic Waste.	Presence of iodine on the pyridine ring.[4]

II. Immediate Safety and Spill Response

Proper personal protective equipment (PPE) is the first line of defense when handling any chemical. In the event of a spill, a swift and appropriate response is crucial to mitigate any potential harm.

A. Personal Protective Equipment (PPE)

Before handling Ethyl 5-iodo-6-methoxypicolinate, ensure you are wearing the following:

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat is required.

B. Spill Response Protocol

• Alert Personnel: Immediately notify others in the vicinity of the spill.

• Isolate the Area: If safe to do so, restrict access to the spill area.

• Contain the Spill: For small spills, use a spill kit with an absorbent material suitable for organic compounds. Do not use combustible materials like paper towels to absorb flammable solvents.

• Clean Up: Carefully collect the absorbed material using non-sparking tools and place it in a designated, labeled hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water. All materials used for decontamination should also be disposed of as hazardous waste.

• Seek Medical Attention: If skin or eye contact occurs, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.

III. Step-by-Step Disposal Procedure

The proper disposal of Ethyl 5-iodo-6-methoxypicolinate requires its classification and segregation as halogenated organic waste. Do not mix it with non-hazardous waste, as this will render the entire mixture hazardous.[4]

1. Waste Segregation and Collection:

• Designated Waste Container: Use a dedicated, properly labeled waste container for "Halogenated Organic Waste."[4] This container should be made of a material compatible with the chemical.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the name of the chemical (Ethyl 5-iodo-6-methoxypicolinate), and the associated hazards (e.g., Irritant, Halogenated).

• Container Integrity: Ensure the container is in good condition, with a secure, tight-fitting lid to prevent leaks or spills. Keep the container closed when not in use.

2. On-site Accumulation:

• Storage Location: Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be away from sources of ignition and incompatible materials.

• Accumulation Time Limits: Be aware of the EPA's time limits for accumulating hazardous waste on-site, which vary depending on the quantity of waste generated per month (generator status).[3]

3. Final Disposal:

• Licensed Waste Facility: The collected hazardous waste must be transported and disposed of by a licensed hazardous waste management company. These companies are equipped to handle and treat chemical waste in an environmentally sound manner, often through high-temperature incineration.

• Documentation: Maintain accurate records of the waste generated and its disposal, as required by the RCRA "cradle-to-grave" regulations.[1]

Diagram 1: Disposal Workflow for Ethyl 5-iodo-6-methoxypicolinate

Caption: Decision and action flow for the proper disposal of Ethyl 5-iodo-6-methoxypicolinate.

IV. Conclusion: A Commitment to Safety and Compliance

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For compounds like Ethyl 5-iodo-6-methoxypicolinate, where specific hazard data is limited, a cautious and informed approach based on its chemical structure is paramount. By following these guidelines, researchers can ensure that their work is conducted not only at the forefront of science but also with the utmost respect for safety and regulatory compliance.

References

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12). Vertex AI Search.
• How to Properly Manage Hazardous Waste Under EPA Regulations.Vertex AI Search.
• What are Federal and State Hazardous Waste Regulations? (2022, April 19). Vertex AI Search.
• Learn the Basics of Hazardous Waste | US EPA. (2025, March 24). United States Environmental Protection Agency.
• EPA Hazardous Waste Regulations | Study.com.Study.com.
• Chapter 7 Chemical Disposal Procedures - University of Wisconsin–Madison.University of Wisconsin–Madison.
• SAFETY DATA SHEET 1-Iodoisoquinoline.TCI Chemicals.
• Safety Data Sheet PYRIDINE - ChemSupply Australia.ChemSupply Australia.
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• Methyl 5-Iodo-6-methoxypicolinate|Research Chemical - Benchchem.Benchchem.
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Comprehensive Safety and Handling Guide for Ethyl 5-iodo-6-methoxypicolinate

This guide provides essential safety protocols and operational directives for the handling of Ethyl 5-iodo-6-methoxypicolinate. As a halogenated aromatic compound with significant biological activity, its unique properties demand a rigorous and informed approach to laboratory safety. This document moves beyond mere compliance, offering a framework grounded in scientific principles to ensure the safety of all personnel and the integrity of your research.

Hazard Identification: Understanding the Risks

A thorough risk assessment is the foundation of safe laboratory practice. Ethyl 5-iodo-6-methoxypicolinate presents a multi-faceted hazard profile that must be respected at all times.

• Acute Toxicity: The primary routes of exposure are ingestion and inhalation. The compound is classified as Toxic if swallowed (H301) and Harmful if inhaled (H332).[1] Accidental ingestion of even small quantities could lead to severe health consequences, necessitating immediate medical intervention.[1][2]

• Irritation: It is known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2][3] Direct contact with skin or eyes can result in inflammation and discomfort, while inhalation of dust or aerosols can irritate the respiratory tract.

• Environmental Hazard: This compound is classified as very toxic to aquatic life with long-lasting effects (H410).[1] Therefore, preventing its release into the environment is a critical responsibility. All spills must be contained, and waste must be disposed of through approved channels.[1][4]

The causality behind these hazards lies in the molecule's structure. The iodo- group and the picolinate ester functionality contribute to its reactivity and biological interactions, which, while useful in drug development, also underpin its toxicity.

Personal Protective Equipment (PPE): A Multi-Layered Defense

Engineering controls, such as a certified chemical fume hood, are the first and most critical line of defense. All handling of Ethyl 5-iodo-6-methoxypicolinate must be performed within a fume hood to minimize inhalation exposure.[1] The following PPE is mandatory for all personnel handling this compound.

Protection Type	Required Equipment	Specification/Standard	Rationale
Eye & Face	Tight-sealing Safety Goggles & Face Shield	ANSI Z87.1 / EN 166	Goggles provide a seal against vapors and splashes.[5] A face shield is required when handling larger quantities (>50mL) to protect the entire face.[6][7]
Hand	Chemical-Resistant Gloves	ASTM F739 / EN 374	Nitrile gloves are recommended for incidental contact due to their resistance to a broad range of chemicals, including halogenated solvents.[5] Double-gloving is advised.
Body	Laboratory Coat	Flame-resistant	A standard lab coat protects against minor splashes. Ensure it is fully buttoned.
Respiratory	N/A (with proper engineering controls)	NIOSH/MSHA Approved	Routine handling in a fume hood should not require respiratory protection. For spill cleanup or if engineering controls fail, an air-purifying respirator with an organic vapor cartridge is necessary.[6][8]

This multi-layered approach ensures that each potential exposure route is protected, creating a self-validating system of safety where one layer of defense backs up another.

Operational Workflow: From Receipt to Disposal

A systematic workflow minimizes the risk of exposure and environmental release at every stage of the chemical's lifecycle in the lab.

Step-by-Step Handling Protocol

• Receiving & Storage:

  • Upon receipt, inspect the container for any damage or leaks.

  • Store the container in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizing agents.[4][6]

  • The compound is noted to be air-sensitive, so ensure the container is tightly sealed.[1] It should be stored in a locked cabinet or an area with restricted access.[1][6]

• Preparation (Weighing & Aliquoting):

  • All manipulations must occur inside a chemical fume hood.

  • Before handling, don all required PPE as detailed in the table above.

  • Use a disposable weighing boat to measure the required amount. Avoid generating dust.

  • If making a solution, add the solid to the solvent slowly.

• Experimental Use:

  • Keep all containers sealed when not in immediate use.

  • Work in a clean, uncluttered area within the fume hood to prevent accidental spills.

  • Do not eat, drink, or smoke in the laboratory.[1][9]

• Decontamination & Waste Disposal:

  • All disposable materials that have come into contact with the compound (gloves, weighing boats, paper towels) must be placed in a dedicated, sealed, and clearly labeled hazardous waste container.

  • Excess or unwanted material must be disposed of as hazardous chemical waste through an approved waste disposal plant.[1]

  • Crucially, do not allow the chemical or contaminated materials to enter drains or waterways. [2][4]

  • After completing work, wipe down the work area in the fume hood, remove PPE in the correct order (gloves first), and wash hands thoroughly with soap and water.[1][9]

Workflow for Safe Handling of Ethyl 5-iodo-6-methoxypicolinate

Caption: Workflow for handling Ethyl 5-iodo-6-methoxypicolinate.

Emergency Procedures: Immediate First Aid

In the event of an accidental exposure, immediate and correct action is vital.

• If Inhaled: Move the person to fresh air immediately. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[1]

• In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water and soap for at least 15 minutes.[1][2]

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention from an ophthalmologist.[2]

• If Swallowed: Do not induce vomiting. Rinse mouth with water. If the person is conscious, have them drink one or two glasses of water. Call a poison control center or doctor immediately.[1][2]

Always have the Safety Data Sheet (SDS) available to provide to emergency medical personnel.[1][2]

References

• SAFETY DATA SHEET - MilliporeSigma. (2025, November 6).
• Material Safety Data Sheet Ethyl iodoacetate MSDS# 96945 Section 1 - Exposome-Explorer. (2009, July 20).
• SAFETY DATA SHEET - Fisher Scientific. (2008, February 19).
• SAFETY DATA SHEET - Merck Millipore.
• MATERIAL SAFETY DATA SHEET ETHYL IODIDE 1.1 Product Identifiers.
• PSFC Halogenated Solvents.
• Understanding Solvents and PPE for Chemical Safety. (2025, April 8).
• Safety Data Sheet - TargetMol.
• 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista. (2022, October 6).
• Examples of PPE for Various Dangerous Goods Classes - Storemasta Blog. (2025, July 2).
• Personal Protective Equipment.
• safety data sheet - mso+ - Greenbook.

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